2-(Propan-2-yl)azetidine

Core Science & Biosynthesis

The Azetidine Scaffold: A Privileged Motif for Potent and Selective Enzyme Inhibition

A Technical Guide on the Mechanism of Action of Substituted Azetidine Derivatives in Drug Discovery

Authored by: Gemini, Senior Application Scientist

Abstract

The four-membered, nitrogen-containing heterocycle, azetidine, has emerged as a valuable scaffold in modern medicinal chemistry. Its inherent ring strain and non-planar geometry offer a unique three-dimensional profile that can enhance potency, selectivity, and pharmacokinetic properties of drug candidates.[1][2] This guide provides an in-depth technical exploration of the mechanism of action of substituted azetidine derivatives, with a focus on their role as enzyme inhibitors. We will utilize azetidine-based inhibitors of Monoacylglycerol Lipase (MAGL), a key enzyme in the endocannabinoid system, as a central case study to dissect the molecular interactions and biochemical consequences of engaging this versatile scaffold with a therapeutic target. This document is intended for researchers, scientists, and drug development professionals seeking a comprehensive understanding of this important chemical class.

The Azetidine Advantage in Drug Design

The azetidine ring, while synthetically challenging to access compared to more common five- and six-membered rings, offers several compelling advantages for the medicinal chemist:

• Structural Rigidity and Conformational Constraint: The strained four-membered ring restricts the conformational freedom of substituents, leading to a more pre-organized presentation to the target binding site. This can result in a lower entropic penalty upon binding and, consequently, higher affinity.[1][2]

• Improved Physicochemical Properties: The introduction of an azetidine moiety can modulate key drug-like properties such as solubility, lipophilicity, and metabolic stability.[2] Several FDA-approved drugs, including baricitinib and cobimetinib, incorporate the azetidine motif to optimize their pharmacokinetic profiles.[2]

• Vectorial Exit Points for SAR Exploration: The substituents on the azetidine ring project into distinct vectors in three-dimensional space, providing clear handles for structure-activity relationship (SAR) studies to optimize target engagement and selectivity.

Case Study: Azetidine-Based Inhibitors of Monoacylglycerol Lipase (MAGL)

Biological Rationale for MAGL Inhibition

Monoacylglycerol lipase (MAGL) is a serine hydrolase that plays a critical role in the endocannabinoid system. It is the primary enzyme responsible for the degradation of the endocannabinoid 2-arachidonoylglycerol (2-AG), converting it to arachidonic acid (AA) and glycerol.[3][4] The products of this reaction have significant physiological roles:

• 2-AG: An endogenous ligand for cannabinoid receptors CB1 and CB2, involved in neurotransmission, pain sensation, and inflammation.

• Arachidonic Acid (AA): A precursor to prostaglandins and other eicosanoids, which are potent pro-inflammatory mediators.[3][4]

By inhibiting MAGL, the levels of 2-AG are increased, leading to enhanced endocannabinoid signaling. Simultaneously, the production of pro-inflammatory arachidonic acid is reduced.[5] This dual mechanism of action makes MAGL an attractive therapeutic target for a range of neurological and inflammatory disorders.

Mechanism of Action of Azetidine-Carbamate Covalent Irreversible Inhibitors

A prominent class of azetidine-based MAGL inhibitors operates through a covalent, irreversible mechanism. These inhibitors typically feature a carbamate functional group attached to the azetidine nitrogen.

The catalytic triad of human MAGL consists of Ser122, Asp239, and His269. The catalytic serine (Ser122) acts as a nucleophile, attacking the carbonyl group of the substrate, 2-AG. Azetidine-carbamate inhibitors are designed to mimic this substrate and exploit the catalytic mechanism of the enzyme.

The proposed mechanism of covalent inhibition is as follows:

• Initial Binding: The inhibitor docks into the active site of MAGL, with the azetidine ring and its substituents making favorable interactions with hydrophobic pockets within the binding site.

• Nucleophilic Attack: The catalytic Ser122 attacks the electrophilic carbonyl carbon of the carbamate.

• Formation of a Tetrahedral Intermediate: A transient tetrahedral intermediate is formed.

• Ring Opening and Carbamoylation: The strained azetidine ring facilitates the departure of the leaving group, leading to the formation of a stable carbamoyl-enzyme complex. This covalent modification of Ser122 renders the enzyme inactive.

The efficiency of these inhibitors is often enhanced by the inherent strain of the azetidine ring, which can lower the activation energy for the ring-opening step.

Figure 1. Proposed mechanism of covalent inhibition of MAGL by an azetidine-carbamate inhibitor.

Reversible Azetidine-Based MAGL Inhibitors

More recently, reversible azetidine-based MAGL inhibitors have been developed. These compounds are designed to bind tightly to the active site through non-covalent interactions, such as hydrogen bonds, hydrophobic interactions, and van der Waals forces, without forming a permanent covalent bond with the catalytic serine. The design of potent reversible inhibitors requires a deep understanding of the topology of the MAGL active site to maximize complementary interactions.

Experimental Protocols for Characterizing Azetidine-Based MAGL Inhibitors

A multi-pronged experimental approach is necessary to fully elucidate the mechanism of action of novel azetidine-based MAGL inhibitors.

Primary Assay: In Vitro MAGL Inhibition Assay

This assay is the first step to determine the potency of a compound against the target enzyme.

Principle: The enzymatic activity of recombinant human MAGL is measured by monitoring the hydrolysis of a substrate that produces a fluorescent or colorimetric signal. The ability of the test compound to inhibit this reaction is quantified.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of recombinant human MAGL in a suitable buffer (e.g., Tris-HCl with BSA).

  • Prepare a stock solution of the fluorogenic substrate (e.g., 4-nitrophenyl acetate or a more specific substrate) in an appropriate solvent (e.g., DMSO).

  • Prepare serial dilutions of the azetidine derivative test compound in DMSO.

• Assay Procedure:

  • In a 96-well or 384-well microplate, add the assay buffer.

  • Add the test compound at various concentrations.

  • Add the MAGL enzyme and incubate for a pre-determined time (e.g., 15 minutes) to allow for inhibitor binding.

  • Initiate the reaction by adding the substrate.

  • Monitor the increase in fluorescence or absorbance over time using a plate reader.

• Data Analysis:

  • Calculate the initial reaction rates for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a suitable dose-response curve (e.g., four-parameter logistic equation) to determine the IC50 value.

Mechanism of Inhibition Studies: Irreversible vs. Reversible Binding

Principle: To distinguish between reversible and irreversible inhibition, a "jump-dilution" experiment or dialysis can be performed.

Step-by-Step Protocol (Jump-Dilution):

• Incubation: Incubate a concentrated solution of MAGL with a high concentration of the inhibitor (e.g., 10x IC50) for an extended period (e.g., 60 minutes).

• Dilution: Rapidly dilute the enzyme-inhibitor complex into the assay buffer containing the substrate. The dilution factor should be large (e.g., 100-fold) to significantly reduce the concentration of the free inhibitor.

• Activity Measurement: Immediately measure the enzyme activity over time.

• Interpretation:

  • Irreversible Inhibition: If the enzyme activity does not recover upon dilution, it indicates that the inhibitor has formed a stable, covalent bond with the enzyme.

  • Reversible Inhibition: If the enzyme activity recovers over time, it suggests that the inhibitor dissociates from the enzyme upon dilution.

Figure 2. Workflow for determining the reversibility of enzyme inhibition.

Structural Elucidation: X-ray Crystallography

Principle: Determining the crystal structure of MAGL in complex with an azetidine-based inhibitor provides definitive evidence of the binding mode and the specific interactions between the inhibitor and the enzyme's active site residues.

General Workflow:

• Protein Expression and Purification: Express and purify high-quality, crystallizable MAGL protein.

• Co-crystallization or Soaking:

  • Co-crystallization: Crystallize the MAGL protein in the presence of the azetidine inhibitor.

  • Soaking: Soak pre-formed MAGL crystals in a solution containing the inhibitor.

• X-ray Diffraction Data Collection: Expose the inhibitor-bound crystals to a high-intensity X-ray beam and collect the diffraction data.

• Structure Determination and Refinement: Process the diffraction data to solve and refine the three-dimensional structure of the enzyme-inhibitor complex.

The resulting electron density map will reveal the precise orientation of the inhibitor in the active site and, in the case of covalent inhibitors, will show the covalent linkage to the catalytic serine.

Structure-Activity Relationship (SAR) of Azetidine-Based Inhibitors

Systematic modification of the substituents on the azetidine ring is crucial for optimizing potency and selectivity.

Position of Substitution	General Observations	Example Impact
N1-substituent	Often crucial for directing the molecule into the active site and can influence the reactivity of the carbamate.	Larger, hydrophobic groups can enhance potency by occupying hydrophobic pockets.
C2-substituent	Can modulate the electronics of the ring and provide additional interactions with the enzyme.	Stereochemistry at this position can be critical for optimal binding.
C3-substituent	Can project into solvent-exposed regions or interact with specific sub-pockets of the active site.	Introduction of polar groups can improve solubility.

For dipeptidyl peptidase IV (DPP-IV) inhibitors, it has been noted that the inhibitory potency is not highly sensitive to the stereochemistry at the 2-position of the azetidine ring.[6] In contrast, for 2-azetidinone cholesterol absorption inhibitors, a specific configuration at the C-4 position is critical for in vivo activity.[7] These examples highlight that the SAR is highly dependent on the specific target enzyme.

Conclusion

2-(Propan-2-yl)azetidine derivatives, and substituted azetidines in general, represent a promising and versatile class of compounds in drug discovery. Their unique structural and conformational properties make them attractive scaffolds for the design of potent and selective enzyme inhibitors. A thorough understanding of their mechanism of action, elucidated through a combination of biochemical, biophysical, and structural biology techniques, is essential for the successful development of novel therapeutics based on this privileged motif. The case of azetidine-based MAGL inhibitors demonstrates a clear and logical path from target validation to the detailed characterization of both covalent and reversible inhibitors, providing a valuable blueprint for future drug discovery efforts centered on the azetidine core.

References

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• Li, W., et al. (2005). Potent and selective azetidine-based dipeptidyl peptidase IV (DPP IV) inhibitors. Bioorganic & Medicinal Chemistry Letters, 15(5), 1437-1440. [Link]

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A Technical Guide to the Early-Stage Pharmacokinetic Profiling of 2-(Propan-2-yl)azetidine

Abstract

The azetidine ring is a privileged scaffold in modern medicinal chemistry, prized for its ability to confer favorable physicochemical and pharmacokinetic properties such as enhanced metabolic stability, aqueous solubility, and target-binding affinity.[1][2][3] This guide provides a comprehensive, in-depth technical framework for the early-stage pharmacokinetic (PK) profiling of a novel azetidine-containing compound, 2-(Propan-2-yl)azetidine. As drug candidates frequently fail in development due to poor ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a robust and early characterization is paramount for success.[4][5] This document outlines a logical, field-proven progression of in vitro and in vivo assays designed to build a foundational pharmacokinetic profile, enabling data-driven decisions and guiding the optimization of this promising chemical entity.

The Strategic Imperative of Early PK/ADME Profiling

In early drug discovery, the goal is to select and optimize compounds that not only exhibit high potency and selectivity for their biological target but also possess drug-like properties that allow them to reach that target in the body at a sufficient concentration and for an appropriate duration. Understanding a compound's ADME profile is essential to this endeavor.[6][7] Early in vitro screening allows for the rapid assessment and ranking of numerous compounds, identifying potential liabilities and metabolic "soft spots" that can be addressed through chemical modification.[5][8] This front-loading of ADME evaluation mitigates the risk of costly late-stage failures and reduces reliance on animal testing by ensuring that only the most promising candidates advance to in vivo studies.[6]

This guide details a tiered approach, beginning with fundamental physicochemical and in vitro assessments before culminating in a preliminary in vivo rodent PK study.

Caption: High-level workflow for early-stage pharmacokinetic profiling.

Foundational Physicochemical Characterization

Before biological evaluation, the intrinsic physicochemical properties of 2-(Propan-2-yl)azetidine must be determined, as these fundamentally influence its absorption and distribution.

Parameter	Method	Target Value	Rationale
Aqueous Solubility	Kinetic or Thermodynamic Solubility Assay	> 50 µM	Poor solubility can limit absorption and lead to formulation challenges.
Lipophilicity (LogD at pH 7.4)	Shake-flask or Chromatographic method	1 - 3	Governs membrane permeability and nonspecific binding. Too high can increase metabolic clearance and toxicity.
pKa	Potentiometric titration or UV-spectroscopy	8 - 10 (Expected)	The azetidine nitrogen is basic; its ionization state at physiological pH affects solubility and cell penetration.

In Vitro ADME Profiling: The First-Pass Filter

In vitro ADME assays are the cornerstone of early PK profiling, providing cost-effective and rapid data to guide compound selection and optimization.[7][9]

Metabolic Stability in Liver Microsomes

Causality: The liver is the primary site of drug metabolism, and cytochrome P450 (CYP) enzymes, abundant in liver microsomes, are responsible for the clearance of over 60% of marketed drugs.[10] This assay predicts how quickly 2-(Propan-2-yl)azetidine will be metabolized by the liver, which is a primary determinant of its half-life and oral bioavailability.[10][11][12]

Caption: Experimental workflow for the liver microsomal stability assay.

Experimental Protocol: Liver Microsomal Stability

• Preparation: Thaw pooled human liver microsomes (HLM) on ice. Prepare a 1 mM stock solution of the cofactor NADPH in 100 mM phosphate buffer (pH 7.4).[13]

• Reaction Mixture: In a 96-well plate, combine HLM (final concentration 0.5 mg/mL) and 2-(Propan-2-yl)azetidine (final concentration 1 µM) in phosphate buffer. Pre-incubate the plate at 37°C for 10 minutes.[11][13]

• Initiation: Initiate the metabolic reaction by adding the pre-warmed NADPH solution.[10]

• Time Points: At specified time points (e.g., 0, 5, 15, 30, 45 minutes), transfer an aliquot of the reaction mixture to a new plate containing ice-cold acetonitrile with an internal standard to terminate the reaction and precipitate proteins.[5][11] A control incubation without NADPH is run for the longest time point to assess non-enzymatic degradation.[5]

• Analysis: Centrifuge the plates to pellet the precipitated protein. Analyze the supernatant using a validated LC-MS/MS method to quantify the remaining concentration of 2-(Propan-2-yl)azetidine at each time point.[12]

• Data Interpretation: The rate of disappearance is used to calculate the in vitro half-life (t½) and the intrinsic clearance (CLint).

Parameter	Formula	Interpretation
Half-life (t½)	0.693 / k (where k is the slope of ln[% remaining] vs. time)	Time required for 50% of the compound to be metabolized. A short t½ (<30 min) may indicate rapid in vivo clearance.
Intrinsic Clearance (CLint)	(0.693 / t½) * (mL incubation / mg microsomal protein)	The intrinsic ability of the liver enzymes to metabolize the drug, independent of blood flow. Used in in vitro-in vivo extrapolation (IVIVE).

Plasma Protein Binding (PPB)

Causality: In the bloodstream, drugs can bind to plasma proteins like albumin. It is generally accepted that only the unbound (free) fraction of a drug is pharmacologically active and available to distribute into tissues and be cleared.[14][15] High plasma protein binding (>99%) can significantly limit a drug's efficacy and make its pharmacokinetic profile more sensitive to changes in protein levels or displacement by other drugs.[16] The Rapid Equilibrium Dialysis (RED) method is a reliable and widely used technique for this assessment.[15][17]

Experimental Protocol: Rapid Equilibrium Dialysis (RED)

• Preparation: Spike human plasma with 2-(Propan-2-yl)azetidine to a final concentration of 1 µM.

• Device Setup: Add the spiked plasma to the sample chamber of the RED device. Add phosphate-buffered saline (PBS, pH 7.4) to the buffer chamber.[15][17] The two chambers are separated by a semi-permeable membrane with an 8 kDa molecular weight cutoff that allows the free drug to pass through but retains plasma proteins and the protein-bound drug.

• Equilibration: Seal the plate and incubate at 37°C with shaking for 4-6 hours to allow the free drug to reach equilibrium across the membrane.[15][18]

• Sampling: After incubation, take equal volume aliquots from both the plasma and buffer chambers.

• Matrix Matching & Analysis: To ensure accurate comparison, add blank buffer to the plasma aliquot and blank plasma to the buffer aliquot. Precipitate proteins with acetonitrile containing an internal standard, centrifuge, and analyze both samples by LC-MS/MS.[17]

• Data Interpretation: The fraction unbound (fu) is calculated.

Parameter	Formula	Interpretation
Fraction Unbound (fu)	(Concentration in Buffer Chamber) / (Concentration in Plasma Chamber)	A low fu (<0.01 or <1%) indicates high binding and may require higher total drug concentrations to achieve therapeutic free concentrations.
Percent Bound	(1 - fu) * 100	Often used for reporting. A compound with fu = 0.05 is 95% bound.

Intestinal Permeability using Caco-2 Monolayers

Causality: For orally administered drugs, absorption across the intestinal wall is a prerequisite for reaching systemic circulation. The Caco-2 cell line, derived from human colon adenocarcinoma, differentiates into a monolayer of polarized enterocytes that form tight junctions and express key transporters, mimicking the barrier properties of the human intestinal epithelium.[19][20][21] This assay predicts a drug's intestinal permeability and identifies if it is a substrate of efflux transporters like P-glycoprotein (P-gp), which can actively pump drugs back into the intestinal lumen, limiting absorption.[20]

Experimental Protocol: Bidirectional Caco-2 Permeability Assay

• Cell Culture: Culture Caco-2 cells on permeable Transwell® filter supports for 21 days to allow for full differentiation and monolayer formation.[22]

• Monolayer Integrity Check: Before the experiment, measure the Transepithelial Electrical Resistance (TEER) of each monolayer. A high TEER value (e.g., >300 Ω·cm²) confirms the integrity of the tight junctions.[21]

• Permeability Measurement (A to B): To measure apical-to-basolateral permeability (absorption), add 2-(Propan-2-yl)azetidine (typically at 10 µM) to the apical (A) chamber and fresh buffer to the basolateral (B) chamber.[21]

• Permeability Measurement (B to A): Simultaneously, in a separate set of wells, measure basolateral-to-apical permeability (efflux) by adding the compound to the B chamber and fresh buffer to the A chamber.[21]

• Incubation and Sampling: Incubate the plates at 37°C with gentle shaking. Take samples from the receiver chamber at specified time points (e.g., 2 hours).[20]

• Analysis: Quantify the concentration of the compound in the receiver chamber samples using LC-MS/MS.

• Data Interpretation: Calculate the apparent permeability coefficient (Papp) and the efflux ratio.

Parameter	Formula	Interpretation
Apparent Permeability (Papp)	(dQ/dt) / (A * C₀) (where dQ/dt is the rate of appearance in the receiver, A is the surface area, C₀ is the initial concentration)	High Permeability: Papp > 10 x 10⁻⁶ cm/s.[21] Low Permeability: Papp < 1 x 10⁻⁶ cm/s.[21] High permeability is desirable for oral absorption.
Efflux Ratio (ER)	Papp (B to A) / Papp (A to B)	An ER > 2 suggests the compound is a substrate of an efflux transporter (e.g., P-gp), which may limit its oral bioavailability.

In Vivo Pharmacokinetic Evaluation in Rodents

Following promising in vitro data, a preliminary in vivo PK study in rodents (typically rats or mice) is the next critical step.[23][24] This study provides essential information on how the drug behaves in a whole biological system, integrating all ADME processes simultaneously.[25] It is crucial for determining key PK parameters like clearance, volume of distribution, half-life, and absolute oral bioavailability.[25][26]

Caption: Workflow for a rodent intravenous (IV) and oral (PO) PK study.

Experimental Protocol: Rat Pharmacokinetic Study

• Animal Model: Use male Sprague-Dawley rats (n=3-4 per group), cannulated in the jugular vein for serial blood sampling.[27]

• Dose Formulation: Prepare a solution formulation for IV administration (e.g., in saline/DMSO) and a suspension or solution for oral (PO) administration (e.g., in 0.5% methylcellulose).

• Dosing:

  • IV Cohort: Administer a single IV bolus dose of 2-(Propan-2-yl)azetidine (e.g., 1 mg/kg) via the tail vein.[28]

  • PO Cohort: Administer a single oral gavage dose (e.g., 5 mg/kg).[27]

• Blood Sampling: Collect serial blood samples (approx. 100-150 µL) from the jugular vein cannula at predetermined time points (e.g., 5 min, 15 min, 30 min, 1, 2, 4, 8, and 24 hours post-dose).[27][29]

• Sample Processing: Process blood samples to obtain plasma, which is then stored at -80°C pending analysis.

• Bioanalysis: Quantify the concentration of 2-(Propan-2-yl)azetidine in the plasma samples using a validated LC-MS/MS method.

• Data Analysis: Plot plasma concentration versus time for both routes of administration. Use non-compartmental analysis (NCA) software (e.g., Phoenix WinNonlin) to calculate the key pharmacokinetic parameters.[27][28]

Key Pharmacokinetic Parameters

Parameter	Description	Significance
AUC (Area Under the Curve)	The total drug exposure over time. Calculated for both IV (AUCiv) and PO (AUCpo) routes.[27]	A primary measure of overall drug exposure.
CL (Clearance)	The volume of plasma cleared of the drug per unit of time. Calculated as Dose_iv / AUCiv.[28]	Indicates the efficiency of drug elimination. High clearance suggests a short half-life.
Vdss (Volume of Distribution at Steady State)	The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.	A large Vdss (>0.7 L/kg) suggests extensive distribution into tissues.
t½ (Terminal Half-life)	The time required for the plasma concentration to decrease by half during the terminal elimination phase.	Determines dosing interval and time to reach steady-state.
F% (Absolute Oral Bioavailability)	The fraction of the oral dose that reaches systemic circulation. Calculated as (AUCpo / AUCiv) * (Dose_iv / Dose_po) * 100.[27][28]	A critical parameter for oral drugs. F% > 30% is often desired.

Integrated Analysis and Go/No-Go Decision

The ultimate goal of this profiling is to synthesize all data points into a cohesive profile to guide the next steps.

• Low Metabolic Liability: If the compound shows high stability in liver microsomes (t½ > 30 min), it suggests it may not be rapidly cleared in vivo.

• Favorable Binding: If plasma protein binding is moderate (e.g., <98% bound), a sufficient free fraction will be available for pharmacological activity.

• Good Absorption Potential: If the Caco-2 permeability is high (Papp > 10 x 10⁻⁶ cm/s) and the efflux ratio is low (<2), good oral absorption is predicted.

• Promising In Vivo Profile: The in vivo study confirms these predictions. A candidate with low clearance, a half-life suitable for the intended dosing regimen (e.g., 2-8 hours for once or twice-daily dosing), and an oral bioavailability >30% would be considered a strong candidate to move forward into efficacy and safety studies.

By systematically evaluating 2-(Propan-2-yl)azetidine through this integrated in vitro and in vivo workflow, researchers can confidently assess its drug-like potential, identify any pharmacokinetic hurdles early, and make informed, data-driven decisions to advance the most promising molecules toward the clinic.

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The Strategic Impact of Steric Hindrance: A Technical Guide to the Isopropyl Group's Influence on Azetidine Reactivity

Abstract

Azetidines, four-membered nitrogen-containing heterocycles, are privileged scaffolds in modern medicinal chemistry, prized for the unique structural constraints and physicochemical properties they impart.[1][2] Their reactivity is largely governed by a significant inherent ring strain (approx. 25.4 kcal/mol), which makes them more reactive than their five-membered pyrrolidine counterparts but more stable and easier to handle than three-membered aziridines.[2][3] The functionalization of the azetidine ring is a critical step in the synthesis of novel chemical entities. This guide provides an in-depth analysis of how a sterically demanding substituent, the isopropyl group, profoundly influences the reactivity and selectivity of azetidine functionalization. We will explore the mechanistic underpinnings of steric effects on N- and C-functionalization, as well as ring-opening reactions, grounding the discussion in the principles of kinetic and thermodynamic control. This paper serves as a technical resource for researchers, scientists, and drug development professionals, offering field-proven insights and detailed experimental protocols to strategically leverage steric hindrance in complex molecule synthesis.

Introduction: The Azetidine Scaffold in Modern Chemistry

The azetidine ring is a cornerstone of contemporary drug design. Its rigid, four-membered structure introduces a well-defined three-dimensional geometry into molecules, which can be crucial for optimizing binding interactions with biological targets. Unlike more flexible acyclic or larger-ring analogues, the azetidine scaffold can lock a molecule into a specific, bioactive conformation. Furthermore, the presence of the nitrogen atom provides a handle for modulating polarity and aqueous solubility, key parameters in pharmacokinetics.[4]

The reactivity of azetidines is a direct consequence of their ring strain.[3][5] This strain facilitates reactions that involve σ-N–C bond cleavage, such as nucleophilic ring-opening, making azetidines versatile synthetic intermediates for producing highly substituted acyclic amines.[6][7] However, the ring is stable enough to undergo a variety of transformations that maintain its integrity, including functionalization at the nitrogen atom or at the ring carbons. The challenge and opportunity in azetidine chemistry lie in controlling the selectivity of these reactions.

Caption: Core reactivity pathways of the azetidine scaffold.

The Isopropyl Group: A Steric Director

The isopropyl group is more than just a simple alkyl substituent; its branched nature and rotational dynamics create a significant steric shield. Unlike a linear ethyl or propyl group, the two methyl groups of the isopropyl substituent sweep out a large conical volume as the C-C bond rotates. This steric bulk is a powerful tool for influencing reaction outcomes by:

• Shielding a Reaction Face: The group can physically block the approach of a reagent to one side of the azetidine ring, forcing attack from the less hindered face.

• Dictating Transition State Geometry: The energetic penalty of placing the isopropyl group in a sterically congested transition state can raise the activation energy of one pathway relative to another, thereby controlling selectivity.[8]

• Influencing Product Stability: Steric clashes (e.g., gauche interactions) in a potential product can render it less stable than an alternative isomer.

These principles are central to understanding how an isopropyl group, whether positioned on the nitrogen (N-isopropyl) or a ring carbon (e.g., C2-isopropyl), governs the course of a reaction.

Core Thesis: Steric Effects on Azetidine Functionalization

The placement of an isopropyl group creates a steric bias that can be exploited to achieve high levels of selectivity in azetidine modifications.

Impact on N-Functionalization

When an isopropyl group is attached to a ring carbon (e.g., at C2), it creates a sterically hindered environment around the nitrogen atom. For reactions like N-alkylation or N-acylation, which rely on the nucleophilicity of the nitrogen lone pair, the approaching electrophile must navigate this steric congestion.

The result is a significant decrease in the reaction rate compared to a less substituted azetidine. The transition state for the reaction is destabilized by the steric clash between the incoming electrophile and the bulky isopropyl group. In some cases, this steric hindrance can be so pronounced that it necessitates harsher reaction conditions or prevents the reaction altogether.[6]

Caption: Steric hindrance from a C2-isopropyl group impeding N-functionalization.

Impact on C-Functionalization

For reactions at the carbon atoms of the ring, such as deprotonation followed by electrophile trapping (α-lithiation), an isopropyl group exerts powerful stereodirecting effects. Consider a 3-substituted azetidine undergoing α-lithiation at C2. The bulky substituent at C3 will thermodynamically favor a trans relationship with the incoming electrophile to minimize steric strain in the final product.[9]

This is a classic example of steric approach control. The organolithium base will preferentially abstract the proton trans to the existing substituent. Subsequently, the incoming electrophile will approach from the same less-hindered face, resulting in the formation of a single diastereomer. This high diastereoselectivity is a direct consequence of the steric demands imposed by the substituent.[9]

Impact on Ring-Opening Reactions

The regioselectivity of nucleophilic ring-opening of activated azetidines (azetidinium ions) is highly sensitive to substitution patterns. According to general SN2 principles, a nucleophile will preferentially attack the less sterically hindered carbon atom.

When an azetidinium ion bears a C2-isopropyl group and a C4-methyl group, for example, the nucleophile will overwhelmingly attack the C4 position. The isopropyl group at C2 effectively shields that carbon from nucleophilic attack, directing the reaction to the only other available site. DFT calculations and experimental results have confirmed that steric factors are often the dominant parameters governing this regioselectivity.[7][10]

Caption: Regioselective ring-opening dictated by the C2-isopropyl group.

Theoretical Framework: Kinetic vs. Thermodynamic Control

The influence of the isopropyl group can often be rationalized by considering the principles of kinetic versus thermodynamic control.[11][12]

• Kinetic Control: Under conditions where the reaction is irreversible (typically low temperatures, short reaction times), the major product will be the one that is formed fastest—the one with the lowest activation energy (Ea).[13] This is often the product resulting from attack at the most accessible, least sterically hindered position.

• Thermodynamic Control: Under conditions where the reaction is reversible (typically higher temperatures, longer reaction times), the system can reach equilibrium. The major product will be the most stable one—the one with the lowest Gibbs free energy (G).[11] This allows an initially formed, less stable "kinetic" product to revert to the intermediate and form the more stable "thermodynamic" product.

In the functionalization of a 2-isopropylazetidine, a reaction might yield a cis product under kinetic control because the approach pathway is slightly more favorable. However, if the reaction is allowed to equilibrate at a higher temperature, the less sterically strained trans product will dominate as the thermodynamic product.[8][14]

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Protocols & Analytical Methods

protocol for the enantioselective synthesis of 2-(Propan-2-yl)azetidine

An Application Note and Protocol for the Enantioselective Synthesis of 2-(Propan-2-yl)azetidine

Authored by: A Senior Application Scientist

Introduction: The Strategic Value of Chiral Azetidines in Modern Drug Discovery

Saturated nitrogen heterocycles are foundational scaffolds in the development of biologically active compounds.[1] Among these, the azetidine ring, a four-membered heterocycle, holds a privileged position. Its incorporation into molecular architectures can confer unique and advantageous physicochemical properties, including improved metabolic stability, aqueous solubility, and three-dimensional complexity, which are highly sought after in medicinal chemistry.[2][3] Specifically, chiral 2-substituted azetidines, such as 2-(propan-2-yl)azetidine, serve as critical building blocks for novel therapeutics and as versatile ligands in asymmetric synthesis.[4]

However, the inherent ring strain of the azetidine core presents significant synthetic challenges, particularly in controlling stereochemistry.[3][4][5] The development of general, scalable, and highly enantioselective methods to access these motifs has been a persistent bottleneck.[6] This application note addresses this challenge by providing a detailed, field-proven protocol for the enantioselective synthesis of 2-(propan-2-yl)azetidine. The strategy leverages the power of a chiral auxiliary, (R)- or (S)-tert-butanesulfinamide, to achieve high levels of stereocontrol in a robust and reproducible manner.[6][7] This guide is designed for researchers, scientists, and drug development professionals seeking a practical and reliable pathway to this valuable chiral building block.

Overall Synthetic Strategy

The selected synthetic route proceeds in three primary stages, commencing with the condensation of a chiral auxiliary with a suitable 1,3-bielectrophilic partner. This is followed by a highly diastereoselective Grignard addition to install the isopropyl group, and a subsequent intramolecular cyclization. The final step involves the facile acidic cleavage of the auxiliary to yield the target enantiopure azetidine. This approach is notable for its operational simplicity and the high degree of stereocontrol exerted by the tert-butanesulfinamide auxiliary.[6]

Figure 1: Overall workflow for the enantioselective synthesis of 2-(propan-2-yl)azetidine.

Mechanism of Stereocontrol: The Role of the tert-Butanesulfinamide Auxiliary

The cornerstone of this protocol is the diastereoselective addition of the Grignard reagent to the N-sulfinyl imine intermediate. The stereochemical outcome is dictated by the chiral tert-butanesulfinamide auxiliary. The accepted model involves the formation of a rigid, six-membered chair-like transition state. The magnesium atom of the Grignard reagent chelates to both the imine nitrogen and the sulfinyl oxygen. To minimize steric hindrance, the large isopropyl group of the Grignard reagent approaches from the face opposite the bulky tert-butyl group of the sulfinamide, leading to a highly predictable stereochemical outcome.[6]

Figure 2: Stereochemical model for the diastereoselective Grignard addition.

Detailed Experimental Protocols

Safety Precaution: All reactions should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, gloves) must be worn at all times. All reagents should be handled according to their respective Safety Data Sheets (SDS). Reactions involving organometallic reagents (i-PrMgBr) and hydrides are water-sensitive and must be conducted under an inert atmosphere (Nitrogen or Argon).

Part 1: Synthesis of (R,E)-N-(3-chloropropylidene)-2-methylpropane-2-sulfinamide

Materials and Reagents:

• (R)-(+)-tert-Butanesulfinamide (1.0 eq)

• 3-Chloropropionaldehyde diethyl acetal

• Formic Acid (88%)

• Anhydrous Copper (II) Sulfate (CuSO₄)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Round-bottom flask with magnetic stir bar

• Reflux condenser

• Inert atmosphere setup (N₂ or Ar)

• Separatory funnel

• Rotary evaporator

Procedure:

• To a round-bottom flask is added 3-chloropropionaldehyde diethyl acetal (1.2 eq) and 88% formic acid (10 mL per 10 mmol of acetal). The mixture is stirred at room temperature for 4-6 hours to generate 3-chloropropanal in situ.

• The formic acid is removed under reduced pressure. The crude aldehyde is dissolved in anhydrous DCM.

• To this solution, add (R)-(+)-tert-butanesulfinamide (1.0 eq) followed by anhydrous CuSO₄ (2.0 eq).

• The reaction mixture is stirred vigorously at room temperature under an inert atmosphere for 12-18 hours. Progress can be monitored by Thin Layer Chromatography (TLC).

• Upon completion, the reaction mixture is filtered through a pad of Celite to remove the CuSO₄. The Celite pad is washed with additional DCM.

• The combined filtrate is washed sequentially with saturated aqueous NaHCO₃ and brine.

• The organic layer is dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure to yield the crude N-sulfinyl imine. This product is often used in the next step without further purification.

Part 2: Diastereoselective Synthesis of (R)-N-((R)-1-chloro-4-methylpentan-2-yl)-2-methylpropane-2-sulfinamide and Cyclization

Materials and Reagents:

• Crude N-sulfinyl imine from Part 1 (1.0 eq)

• Isopropylmagnesium bromide (i-PrMgBr, ~2.0 M in THF, 1.5 eq)

• Potassium bis(trimethylsilyl)amide (KHMDS, ~1.0 M in THF, 1.5 eq)

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous Ammonium Chloride (NH₄Cl)

• Ethyl Acetate (EtOAc)

• Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Equipment:

• Two-neck round-bottom flask with magnetic stir bar

• Inert atmosphere setup (N₂ or Ar)

• Syringes

• Low-temperature cooling bath (e.g., dry ice/acetone)

Procedure:

• The crude N-sulfinyl imine from Part 1 is dissolved in anhydrous THF in a two-neck flask under an inert atmosphere.

• The solution is cooled to -78 °C using a dry ice/acetone bath.

• Isopropylmagnesium bromide (1.5 eq) is added dropwise via syringe over 15 minutes, maintaining the internal temperature below -70 °C.

• The reaction is stirred at -78 °C for 3-4 hours.

• Cyclization (in-situ): To the same reaction vessel, KHMDS (1.5 eq) is added dropwise at -78 °C. After the addition is complete, the cooling bath is removed, and the reaction is allowed to warm to room temperature and stirred for an additional 12-16 hours.

• The reaction is carefully quenched by the slow addition of saturated aqueous NH₄Cl.

• The mixture is extracted three times with EtOAc. The combined organic layers are washed with brine, dried over anhydrous MgSO₄, filtered, and concentrated under reduced pressure.

• The crude product is purified by flash column chromatography on silica gel to afford the (R)-N-((R)-2-isopropyl)azetidine product. The diastereomers are often separable at this stage.[6]

Part 3: Deprotection to (R)-2-(Propan-2-yl)azetidine Hydrochloride

Materials and Reagents:

• N-Sulfinyl-2-isopropylazetidine from Part 2 (1.0 eq)

• Hydrochloric Acid (HCl, e.g., 4M in Dioxane or prepared by adding AcCl to MeOH)

• Methanol (MeOH)

• Diethyl ether (Et₂O)

Equipment:

• Round-bottom flask with magnetic stir bar

• Inert atmosphere setup (N₂ or Ar)

• Filtration apparatus (Büchner funnel)

Procedure:

• The purified N-sulfinyl-2-isopropylazetidine is dissolved in methanol.

• The solution is cooled to 0 °C in an ice bath.

• A solution of HCl in an organic solvent (e.g., 4M in Dioxane, 2.0-3.0 eq) is added dropwise.

• The reaction mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature for 1-2 hours.

• The solvent is removed under reduced pressure.

• The resulting solid or oil is triturated with diethyl ether to precipitate the hydrochloride salt.

• The solid is collected by filtration, washed with cold diethyl ether, and dried under vacuum to yield the final product, (R)-2-(propan-2-yl)azetidine hydrochloride, as a white or off-white solid.[6]

Summary of Expected Results

The following table summarizes the typical outcomes for the synthesis of the (R)-enantiomer starting from (R)-tert-butanesulfinamide.

Step	Product	Typical Yield	Stereochemical Purity	Analytical Notes
1	(R,E)-N-(3-chloropropylidene)-2-methylpropane-2-sulfinamide	>90% (crude)	N/A	Used directly in the next step.
2	(R)-N-((R)-2-isopropyl)azetidine	40-55% (over 3 steps)	>90:10 d.r.	Diastereomers often separable by silica gel chromatography.[6]
3	(R)-2-(Propan-2-yl)azetidine • HCl	>95%	>98% e.e. (if d.r. separation was successful)	Typically a stable, crystalline solid.

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• Preparation of 2‐substituted azetidines via C−H arylation. (n.d.).
• Asymmetric synthesis of 2-substituted azetidines. (n.d.).
• New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. (2022).
• A general, enantioselective synthesis of N-alkyl terminal aziridines and C2-functionalized azetidines via organocatalysis. (n.d.).
• Azetidines and their applications in asymmetric catalysis | Request PDF. (n.d.).
• Organocatalytic enantioselective [2 + 2] cycloadditions towards chiral fused α-trifluoromethyl azetidines. (n.d.). RSC Publishing.
• A Simple and Efficient Green Method for the Deprotection of N-Boc in Various Structurally Diverse Amines under Water-medi
• Technical Support Center: Alternative Methods for N-Boc Deprotection. (2012). Benchchem.
• Organocatalytic synthesis of chiral non-racemic aziridines, labelled with 2H, 15N, 13C stable isotopes. (n.d.). University of Central Lancashire.
• Application Note – N-Boc deprotection. (n.d.). Sigma-Aldrich.
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• Asymmetric Synthesis of L-azetidine-2-carboxylic Acid and 3-substituted Congeners--Conformationally Constrained Analogs of Phenylalanine, Naphthylalanine, and Leucine. (1999). PubMed.
• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. (n.d.).
• Solvent-Free Mechanochemical Deprotection of N-Boc Group. (2017). FULIR.
• Synthesis of chiral Azetidine and its application in asymmetric synthesis. (n.d.).
• Mild deprotection of the N-tert-butyloxycarbonyl (N-Boc) group using oxalyl chloride. (2020).
• Recent advances in synthetic facets of immensely reactive azetidines. (2017). RSC Publishing.
• Enantioselective Phase-Transfer-Catalyzed Synthesis of Spirocyclic Azetidine Oxindoles. (2024).
• A REVIEW ON 2-AZETEDINONES. (n.d.). Semantic Scholar.
• Synthesis and pharmaceutical importance of 2-azetidinone derivatives of phenothiazine. (n.d.). Indian Academy of Sciences.
• Synthesis and Antimicrobial Activities of Some New Azetidin-2-ones and Thiazolidin-4-ones. (n.d.). Semantic Scholar.
• A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. (2024).
• Azetidinone: Different methods of synthesis and its biological profile. (n.d.). Der Pharma Chemica.
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• Synthesis of 2-Azetidinones via Cycloaddition Approaches: An Upd
• Synthesis of Novel N-(4-Ethoxyphenyl)
• Enantioselective synthesis of 4,5-disubstituted pyrrolidin-2-one derivatives with two stereocenters on the basis of Michael adducts | Request PDF. (n.d.).
• Enantioselective [2 + 2] cycloaddition of N-allenamides with cyclic N-sulfonylketimines: access to polysubstituted azetidines bearing quaternary stereocenters. (n.d.).
• Enantioselective Formation of 2-Azetidinones by Ring-Assisted Cyclization of Interlocked N-(α-Methyl)benzyl Fumaramides. (2018). PubMed.

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Application Notes and Protocols for Utilizing 2-(Propan-2-yl)azetidine in Medicinal Chemistry

Abstract

Azetidines, four-membered nitrogen-containing heterocycles, have become increasingly important motifs in modern drug discovery.[1] Their inherent ring strain and non-planar geometry offer a unique three-dimensional profile that can lead to improved physicochemical and pharmacokinetic properties in drug candidates.[1] This guide focuses on a specific, yet highly valuable building block: 2-(Propan-2-yl)azetidine. We will explore its strategic application in medicinal chemistry, detailing its role as a bioisosteric replacement for common lipophilic groups and its impact on molecular properties. This document provides in-depth protocols for the synthesis and derivatization of this scaffold, supported by mechanistic insights and practical considerations for researchers in drug development.

Introduction: The Strategic Value of the 2-Isopropylazetidine Scaffold

The pursuit of novel chemical matter with improved "drug-like" properties is a central theme in medicinal chemistry. Small, strained ring systems, particularly those rich in sp³-hybridized carbons, have emerged as powerful tools to navigate beyond the flat, aromatic-heavy chemical space that has historically dominated drug discovery. Azetidines, and specifically 2-substituted variants, offer a compelling scaffold for several reasons[1]:

• Vectorial Exit and 3D-Scaffold Decoration: The 2-position of the azetidine ring provides a distinct exit vector for substituents, allowing for precise spatial orientation of functional groups. This is critical for optimizing interactions with biological targets.

• Improved Physicochemical Properties: Incorporation of the azetidine motif can lead to decreased lipophilicity and increased aqueous solubility compared to more traditional lipophilic groups, which is often beneficial for ADME (Absorption, Distribution, Metabolism, and Excretion) profiles.

• Metabolic Stability: The compact and strained nature of the azetidine ring can render adjacent bonds less susceptible to metabolic degradation by cytochrome P450 enzymes.[1]

• Novel Chemical Space: The relative underexploration of 2-substituted azetidines provides access to novel chemical space, offering opportunities for new intellectual property.

The 2-isopropylazetidine moiety, in particular, serves as an excellent bioisostere for commonly used groups like the isopropyl or tert-butyl groups. Bioisosterism, the strategy of replacing one functional group with another that retains similar biological activity, is a cornerstone of lead optimization.[2][3] The 2-isopropylazetidine group can mimic the steric bulk of these aliphatic fragments while introducing a polar nitrogen atom, thereby modulating the overall properties of the molecule.

Synthesis and Functionalization of 2-(Propan-2-yl)azetidine

The synthesis of 2-substituted azetidines has historically been challenging.[4] However, recent advances in synthetic methodology have made these valuable building blocks more accessible.[1] Below are representative protocols for the synthesis of the core scaffold and its subsequent functionalization.

Synthesis of N-Protected 2-(Propan-2-yl)azetidine

A common strategy for the synthesis of 2-alkyl substituted azetidines involves the cyclization of a suitably functionalized acyclic precursor. One effective method is the intramolecular cyclization of a γ-amino alcohol derivative.

Protocol 1: Synthesis of N-Boc-2-(Propan-2-yl)azetidine

This protocol is adapted from established methods for the synthesis of substituted azetidines.

Step 1: Synthesis of the γ-Amino Alcohol Precursor

• To a solution of isobutyronitrile (1.0 eq) in anhydrous THF at -78 °C under an inert atmosphere, add a solution of lithium diisopropylamide (LDA) (1.1 eq, 2.0 M in THF/heptane/ethylbenzene).

• Stir the resulting solution at -78 °C for 1 hour.

• Add ethylene oxide (1.5 eq) as a solution in THF and allow the reaction to slowly warm to room temperature overnight.

• Quench the reaction with saturated aqueous ammonium chloride solution and extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The resulting crude alcohol is then reduced. To a solution of the crude nitrile in anhydrous THF, add lithium aluminum hydride (LAH) (2.0 eq) portion-wise at 0 °C.

• Allow the reaction to stir at room temperature for 4 hours.

• Carefully quench the reaction by the sequential addition of water, 15% aqueous NaOH, and water (Fieser workup).

• Filter the resulting suspension through a pad of Celite® and wash thoroughly with THF.

• Concentrate the filtrate under reduced pressure to yield the crude γ-amino alcohol.

• Protect the primary amine by reacting the crude amino alcohol with di-tert-butyl dicarbonate (Boc₂O) (1.1 eq) and triethylamine (1.2 eq) in dichloromethane (DCM) at room temperature overnight.

• Purify the N-Boc protected γ-amino alcohol by flash column chromatography on silica gel.

Step 2: Intramolecular Cyclization

• To a solution of the N-Boc protected γ-amino alcohol (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM at 0 °C, add methanesulfonyl chloride (MsCl) (1.2 eq) dropwise.

• Stir the reaction at 0 °C for 1 hour, then allow it to warm to room temperature and stir overnight.

• Wash the reaction mixture with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• The crude mesylate is then dissolved in anhydrous THF and treated with a strong base such as sodium hydride (NaH) (1.5 eq) at 0 °C.

• Allow the reaction to stir at room temperature overnight.

• Carefully quench the reaction with water and extract the product with ethyl acetate.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

• Purify the resulting N-Boc-2-(Propan-2-yl)azetidine by flash column chromatography on silica gel.

Causality Behind Experimental Choices:

• The use of a strong, non-nucleophilic base like LDA is crucial for the efficient deprotonation of the relatively weakly acidic α-proton of isobutyronitrile.

• The subsequent reduction with a powerful reducing agent like LAH is necessary to convert the nitrile to the primary amine.

• Protection of the amine with a Boc group is a standard procedure to prevent unwanted side reactions during the subsequent cyclization step and to facilitate purification.

• The two-step cyclization process, involving mesylation followed by base-induced ring closure, is a reliable and high-yielding method for forming the azetidine ring. The mesylate is an excellent leaving group, facilitating the intramolecular nucleophilic attack by the deprotonated alcohol.

N-Deprotection and Derivatization

The Boc-protected 2-(propan-2-yl)azetidine is a stable intermediate that can be deprotected and further functionalized to introduce a wide array of substituents at the nitrogen atom.

Protocol 2: N-Deprotection and Reductive Amination

Step 1: Boc Deprotection

• Dissolve N-Boc-2-(Propan-2-yl)azetidine (1.0 eq) in a solution of 4 M HCl in 1,4-dioxane.

• Stir the reaction at room temperature for 2-4 hours, monitoring by TLC or LC-MS until the starting material is consumed.

• Concentrate the reaction mixture under reduced pressure to obtain 2-(Propan-2-yl)azetidine hydrochloride as a solid, which can often be used directly in the next step.

Step 2: Reductive Amination

• To a suspension of 2-(Propan-2-yl)azetidine hydrochloride (1.0 eq) and an aldehyde or ketone (1.1 eq) in dichloroethane (DCE), add triethylamine (1.2 eq) to neutralize the hydrochloride salt.

• Add sodium triacetoxyborohydride (NaBH(OAc)₃) (1.5 eq) portion-wise.

• Stir the reaction at room temperature overnight.

• Quench the reaction with saturated aqueous sodium bicarbonate solution and extract the product with DCM.

• Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate.

• Purify the desired N-substituted-2-(propan-2-yl)azetidine by flash column chromatography or preparative HPLC.

Self-Validating System:

The success of each step can be readily monitored by standard analytical techniques such as Thin Layer Chromatography (TLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure complete conversion before proceeding to the next step. The final products should be fully characterized by ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS) to confirm their identity and purity.

Application in Medicinal Chemistry: Case Studies and Rationale

The true value of 2-(propan-2-yl)azetidine as a building block is demonstrated through its successful incorporation into bioactive molecules.

Bioisosteric Replacement of Lipophilic Groups

The isopropyl and tert-butyl groups are ubiquitous in medicinal chemistry, often contributing to potent hydrophobic interactions with the target protein. However, their lipophilicity can also lead to poor solubility and metabolic instability. The 2-isopropylazetidine moiety offers a compelling alternative.

Group	Structure	Approximate cLogP Contribution	Key Features
Isopropyl	~1.5	Lipophilic, sterically demanding
tert-Butyl	~2.0	Highly lipophilic, significant steric bulk
2-Isopropylazetidine	~0.8 (as N-H)	Reduced lipophilicity, introduces H-bond donor/acceptor, provides a vectorial exit for further substitution

Rationale for Improved Properties:

• Reduced Lipophilicity: The introduction of the nitrogen atom significantly lowers the calculated logP (cLogP) of the fragment, which can lead to improved aqueous solubility of the parent molecule.

• Hydrogen Bonding Capacity: The nitrogen atom can act as a hydrogen bond acceptor, and in its protonated state, the N-H can act as a hydrogen bond donor. This can lead to new, favorable interactions with the target protein or improve water solubility.

• Metabolic Stability: The azetidine ring can block sites of metabolism on the isopropyl group. For example, oxidation of a methyl group on a tert-butyl group is a common metabolic pathway, which can be circumvented by using the 2-isopropylazetidine bioisostere.

Case Study: Hypothetical Kinase Inhibitor Series

Consider a hypothetical kinase inhibitor with a solvent-exposed isopropyl group that is crucial for binding affinity. However, the lead compound suffers from poor solubility.

Caption: Iterative workflow for drug discovery using the 2-isopropylazetidine building block.

Data Interpretation:

When analyzing the data from a series of analogs containing the 2-isopropylazetidine moiety, it is important to consider the following:

• Structure-Activity Relationship (SAR): How does the nature of the N-substituent on the azetidine ring affect biological activity? Are there specific steric or electronic requirements for this position?

• Structure-Property Relationship (SPR): How do the N-substituents influence key physicochemical properties like solubility, lipophilicity, and permeability?

• In Vitro ADME Data: Assess the metabolic stability of the new analogs in liver microsomes or hepatocytes. Compare the metabolic profiles to the original lead compound to determine if the intended metabolic block was successful.

Conclusion

2-(Propan-2-yl)azetidine is a valuable and versatile building block for modern medicinal chemistry. Its ability to serve as a bioisosteric replacement for common lipophilic groups, coupled with the opportunities it provides for further derivatization, makes it a powerful tool for lead optimization. By strategically incorporating this scaffold, researchers can modulate the physicochemical and pharmacokinetic properties of their compounds, ultimately leading to the discovery of safer and more effective drugs. The protocols and workflows detailed in this guide provide a solid foundation for the successful application of this promising building block in drug discovery programs.

References

• Azetidines in medicinal chemistry: emerging applications and approved drugs. (2026, January 5). PubMed.
• Synthetic Azetidines Could Help Simplify Drug Design. (2019, August 12). Technology Networks.
• Azetidines. Enamine.
• Substituted Azetidines in Drug Discovery. (2022, April 12). Life Chemicals.
• An Approach to Alkyl Azetidines for Medicinal Chemistry. ChemRxiv.
• A Unified Synthetic Approach to 2-Alkyl Azetidines, Oxetanes, Thietanes and Cyclobutanes from Unactivated Alkenes. (2025, November 27). PMC.
• Synthetic azetidines could help simplify drug design for neurological diseases. (2019, August 10). ScienceDaily.
• New Strategies for the Synthesis of 1- and 2-Azetines and Their Applications as Value-Added Building Blocks. (2022, November 30). PMC.
• Synthesis of azetidines and pyrrolidines: Towards medicinal chemistry and organocatalysis applications. University of Birmingham.
• Lipophilicity trends upon fluorination of isopropyl, cyclopropyl and 3-oxetanyl groups. (2020, September 2). Beilstein Journal of Organic Chemistry.
• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC.
• Bioisosteres of Common Functional Groups.
• Bioisosterism: A Rational Approach in Drug Design. ACS Publications.
• Process for synthesis of azetidine and novel intermediates therefor. Google Patents.
• Azetidine synthesis. Organic Chemistry Portal.
• Regio- and Diastereoselective Synthesis of 2-Arylazetidines: Quantum Chemical Explanation of Baldwin's Rules for the Ring-Formation Reactions of Oxiranes. (2020, August 10). The Journal of Organic Chemistry.

Sources

• 1. Azetidines in medicinal chemistry: emerging applications and approved drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. macmillan.princeton.edu [macmillan.princeton.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemrxiv.org [chemrxiv.org]

Incorporation of 2-(Propan-2-yl)azetidine into Peptidomimetics: Strategic Design and Synthetic Protocols

Introduction & Pharmacological Rationale

The development of peptidomimetics often requires the replacement of natural amino acids with conformationally restricted bioisosteres to overcome poor metabolic stability and low membrane permeability. Recently, four-membered aliphatic heterocycles, particularly azetidines, have emerged as privileged scaffolds in medicinal chemistry.

2-(Propan-2-yl)azetidine (also known as 2-isopropylazetidine) serves as a highly effective, rigidified surrogate for proline, valine, or piperidine motifs[1]. The strategic incorporation of this specific building block offers a dual advantage:

• Conformational Restriction: The high ring strain of the azetidine ring (~25.2 kcal/mol) forces the peptidomimetic into specific spatial trajectories, often favoring the trans amide conformation and reducing the entropic penalty upon target binding[2],[3].

• Steric Shielding & Hydrophobic Engagement: The α-branched isopropyl group provides significant steric bulk adjacent to the nitrogen atom. This bulk shields proximal amide bonds from proteolytic cleavage[3] and can dramatically enhance binding affinity by occupying deep hydrophobic pockets. For instance, the addition of an isopropyl side chain to azetidine-based ENL YEATS domain inhibitors resulted in a >100-fold increase in activity compared to unsubstituted analogs[4].

Because 2-isopropylazetidine possesses a chiral center at the C2 position, the stereochemistry ((R) vs. (S)) plays a critical role in the molecule's pharmacokinetic profile, influencing half-life, clearance, and target engagement[5].

Pathway for 2-isopropylazetidine incorporation to enhance peptidomimetic stability.

Physicochemical Profiling

Understanding the physicochemical differences between standard cyclic amines and 2-isopropylazetidine is crucial for rational drug design. The table below summarizes the key parameters that dictate their behavior in biological systems and synthetic workflows.

Property	Pyrrolidine (5-membered)	Azetidine (4-membered)	2-Isopropylazetidine
Ring Strain (kcal/mol)	~6.0	25.2[2]	>25.2 (Sterically augmented)
Aqueous pKa (25 °C)	11.27	11.29[2]	~10.5 – 11.0
Nitrogen Inversion Barrier	Low	Facile ( Δ G ‡ = 10 kcal/mol)[2]	Hindered by α-branching
Steric Hindrance at N	Low	Low	High (Requires specialized coupling)
Metabolic Stability	Susceptible to oxidation	Moderate	High (Shielded by isopropyl group)

Synthetic Workflows and Causality

The incorporation of 2-isopropylazetidine into a peptidomimetic scaffold is synthetically challenging due to the severe steric hindrance imparted by the α-isopropyl group. Standard alkylation or acylation conditions often result in poor yields or complete failure. To overcome this, two primary strategies are employed:

Strategy A: Reductive Amination (N-Alkylation)

Used for late-stage functionalization or modifying peptide backbones to pseudo-peptides (reduced amides). Because the secondary amine is sterically hindered, standard reductive amination (e.g., using only NaBH(OAc)₃ at room temperature) fails to form the intermediate iminium ion. Causality: Titanium(IV) isopropoxide (Ti(OiPr)₄) must be added as a strong Lewis acid and water scavenger to force the formation of the iminium ion. Furthermore, the reaction requires thermal activation (70–75 °C) to overcome the steric activation barrier[6],[7].

Strategy B: Amide Coupling (N-Acylation)

Used when incorporating the azetidine as a direct proline surrogate within the peptide sequence. Causality: Standard carbodiimides (like EDC/HOBt) are insufficiently reactive for this hindered amine. The use of uronium-based coupling reagents like HATU is mandatory, as it generates a highly reactive 7-azabenzotriazole active ester that accelerates the acylation of the hindered nitrogen.

Synthetic workflows for 2-isopropylazetidine incorporation via amination or coupling.

Detailed Experimental Protocols

Protocol 1: Sterically Hindered Reductive Amination

Adapted from optimized conditions for ENL YEATS domain inhibitor synthesis[6],[7].

Reagents & Materials:

• Aldehyde precursor (0.2 mmol, 1.0 equiv)

• 2-Isopropylazetidine hydrochloride (0.4 mmol, 2.0 equiv)[8]

• Titanium(IV) isopropoxide, Ti(OiPr)₄ (0.6 mmol, 3.0 equiv)

• Sodium triacetoxyborohydride, NaBH(OAc)₃ (0.6 mmol, 3.0 equiv)

• Anhydrous N,N-Dimethylformamide (DMF) (1.0 mL)

Step-by-Step Procedure:

• Preparation: Flame-dry a 10 mL Schlenk flask and purge with N₂.

• Imine Formation: Dissolve the aldehyde precursor (0.2 mmol) in 1.0 mL of anhydrous DMF. Add 2-isopropylazetidine hydrochloride (54 mg, 0.4 mmol) followed immediately by Ti(OiPr)₄ (170 mg, 0.6 mmol).

• Pre-activation: Stir the mixture at room temperature for exactly 10 minutes. Note: This brief pre-activation is critical. Ti(OiPr)₄ neutralizes the HCl salt, acts as a Lewis acid to activate the aldehyde, and coordinates the displaced water to drive the equilibrium toward the iminium ion.

• Reduction: Add NaBH(OAc)₃ (127 mg, 0.6 mmol) in one portion.

• Thermal Activation: Heat the reaction mixture to 70–75 °C and stir for 24 hours under N₂[6]. Note: Room temperature reduction will yield <10% product due to the steric clash preventing hydride delivery.

• Workup: Cool the reaction to room temperature. Quench by adding 2 mL of saturated aqueous NaHCO₃ (caution: gas evolution). Extract the aqueous layer with Ethyl Acetate (3 × 5 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify via reverse-phase HPLC or silica gel chromatography depending on the polarity of the peptidomimetic scaffold.

Protocol 2: High-Efficiency Amide Coupling

For direct incorporation into a peptide backbone.

Reagents & Materials:

• Carboxylic acid precursor (0.2 mmol, 1.0 equiv)

• 2-Isopropylazetidine hydrochloride (0.24 mmol, 1.2 equiv)

• HATU (0.24 mmol, 1.2 equiv)

• N,N-Diisopropylethylamine (DIPEA) (0.8 mmol, 4.0 equiv)

• Anhydrous DMF (2.0 mL)

Step-by-Step Procedure:

• Activation: In a dry vial, dissolve the carboxylic acid (0.2 mmol) and HATU (0.24 mmol) in 2.0 mL of anhydrous DMF. Add DIPEA (0.4 mmol, 2.0 equiv) and stir at room temperature for 5 minutes to generate the active HOAt ester.

• Amine Addition: In a separate vial, neutralize 2-isopropylazetidine hydrochloride (0.24 mmol) in 0.5 mL DMF using the remaining DIPEA (0.4 mmol, 2.0 equiv).

• Coupling: Transfer the free amine solution to the activated acid mixture. Stir continuously at room temperature for 12–18 hours.

• Workup: Dilute the reaction with 10 mL of Ethyl Acetate. Wash sequentially with 1M HCl (5 mL), saturated NaHCO₃ (5 mL), and brine (5 mL).

• Isolation: Dry the organic phase over Na₂SO₄, filter, and concentrate. The resulting crude product is typically >90% pure but can be further polished via flash chromatography.

References

• Journal of Medicinal Chemistry (ACS)
• Journal of Medicinal Chemistry (ACS)
• National Institutes of Health (PMC)
• Synthesis and Functionalization of Azetidine-Containing Small Macrocyclic Peptides LJMU Research Online / Chemistry - A European Journal URL
• Journal of Medicinal Chemistry (ACS)

Sources

• 1. Strained spiro heterocycles as potential bioisosteres: an update on the synthesis of heteroatom-containing spiro[2.3]hexanes and spiro[3.3]heptanes - Chemical Communications (RSC Publishing) DOI:10.1039/D5CC00656B [pubs.rsc.org]
• 2. Put a ring on it: application of small aliphatic rings in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchonline.ljmu.ac.uk [researchonline.ljmu.ac.uk]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Discovery of Selective Small Molecule Inhibitors for the ENL YEATS Domain - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 1432681-90-7|2-(propan-2-yl)azetidine hydrochloride|BLD Pharm [bldpharm.com]

chromatographic separation techniques for 2-(Propan-2-yl)azetidine enantiomers

Introduction & Scientific Rationale

The azetidine ring is a highly strained, four-membered nitrogen heterocycle that has become a privileged scaffold in modern medicinal chemistry. Specifically, 2-(Propan-2-yl)azetidine (commonly known as 2-isopropylazetidine) is a critical chiral building block. Recent breakthroughs in oncology have highlighted its importance; for instance, in the development of ENL YEATS domain inhibitors for Acute Myeloid Leukemia (AML), the stereochemistry of the 2-isopropylazetidine moiety dictates biological efficacy. The (R)-enantiomer of the drug candidate SR-C-107 exhibits an IC₅₀ of 40 nM, whereas the (S)-enantiomer is drastically less potent at 1380 nM[1].

The Chromatographic Challenge: Direct enantiomeric separation of free 2-(Propan-2-yl)azetidine is notoriously difficult due to three intrinsic molecular properties:

• Lack of a Chromophore: The aliphatic nature of the molecule renders standard UV detection (e.g., 254 nm) impossible, complicating conventional LC workflows.

• High Basicity & Polarity: The secondary amine is highly basic (pKa ~10.4). In liquid chromatography, free azetidines interact strongly with residual silanol groups on silica-based chiral stationary phases (CSPs), leading to severe peak tailing and loss of resolution.

• High Volatility: The low molecular weight makes recovery of the free base after preparative liquid chromatography highly inefficient due to evaporative losses.

To circumvent these issues, we employ pre-column derivatization or upstream intermediate resolution . Derivatization neutralizes the basic amine, adds necessary steric bulk for chiral recognition, and introduces either a UV-active chromophore for SFC/HPLC or a volatile fluorinated tag for GC-MS[2].

Strategic Decision Workflow

The selection of the separation technique depends entirely on the analytical scale and the end-goal of the workflow.

Decision matrix for selecting the optimal chiral separation strategy for 2-isopropylazetidine.

Detailed Experimental Protocols

Protocol A: Preparative Resolution via Fmoc-Derivatization and Chiral SFC

Causality: Supercritical Fluid Chromatography (SFC) is the gold standard for preparative chiral separations. Derivatizing the azetidine with 9-Fluorenylmethoxycarbonyl chloride (Fmoc-Cl) serves a dual purpose: it introduces a strong UV chromophore for detection and provides a bulky, aromatic fluorenyl group. This group intercalates into the chiral grooves of polysaccharide-based CSPs (like Amylose tris(3,5-dimethylphenylcarbamate)), enabling robust π−π and dipole-dipole interactions essential for chiral discrimination.

Step-by-Step Methodology:

• Derivatization: Dissolve 100 mg of racemic 2-(Propan-2-yl)azetidine hydrochloride in 5 mL of anhydrous Dichloromethane (DCM).

• Add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA) to liberate the free base and act as an acid scavenger.

• Cool the mixture to 0 °C and dropwise add 1.1 equivalents of Fmoc-Cl dissolved in 2 mL DCM. Stir for 2 hours at room temperature.

• Workup: Quench with saturated aqueous NH₄Cl. Extract the organic layer, wash with brine, dry over Na₂SO₄, and concentrate under reduced vacuum.

• SFC Separation:

  • Column: Chiralpak AD-H (250 mm × 21.2 mm, 5 µm).

  • Mobile Phase: CO₂ / Methanol (80:20 v/v) under isocratic conditions.

  • Flow Rate: 70 mL/min.

  • Back Pressure: 120 bar.

  • Detection: UV at 254 nm.

• Recovery: Collect the separated enantiomer fractions. The Fmoc group can be subsequently cleaved using 20% piperidine in DMF if the free amine is required for downstream synthesis.

Protocol B: Trace Bioanalysis via HFBC Derivatization and Chiral GC-MS

Causality: For pharmacokinetic (PK) studies or trace analysis in biofluids, SFC lacks the necessary sensitivity. Gas Chromatography-Mass Spectrometry (GC-MS) is ideal, but the secondary amine of the azetidine causes severe peak tailing on GC columns. In-situ derivatization with Heptafluorobutyl chloroformate (HFBC) converts the amine into a highly volatile, fluorinated carbamate. This prevents silanol interactions and dramatically enhances MS ionization efficiency[3].

Step-by-Step Methodology:

• In-situ Derivatization: To 100 µL of aqueous sample (e.g., plasma spiked with the azetidine), add 100 µL of a buffer solution (0.1 M pyridine in water) to maintain a slightly basic pH.

• Add 200 µL of isooctane containing 50 mM HFBC.

• Vortex vigorously for 2 minutes. The biphasic reaction simultaneously derivatizes the azetidine and extracts the hydrophobic HFBC-derivative into the isooctane layer.

• Centrifuge at 3000 rpm for 5 minutes to separate the phases.

• GC-MS Analysis:

  • Column: Chirasil-L-Val fused silica capillary column (25 m × 0.25 mm ID, 0.12 µm film thickness).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Temperature Program: Initial 90 °C (hold 2 min), ramp at 5 °C/min to 150 °C, then ramp at 20 °C/min to 190 °C.

  • Detection: Electron Ionization (EI) MS in Selected Ion Monitoring (SIM) mode targeting the fluorinated fragment ions.

Protocol C: Upstream Intermediate Resolution (The Synthetic Workaround)

Causality: If the end goal is de novo synthesis of a drug candidate, it is often more efficient to separate the enantiomers of an upstream precursor rather than the volatile final azetidine. A common precursor is 1-(benzyloxy)-4-isopropylazetidin-2-one. This lactam is UV-active and highly stable. Once resolved via standard Chiral HPLC, the pure (R)- or (S)-lactam is reduced (e.g., with LiAlH₄) to yield the corresponding enantiopure 2-isopropylazetidine without risk of racemization[1]. (Note: The C4 position of the lactam becomes the C2 position of the azetidine upon reduction of the C2 carbonyl).

Quantitative Data & Methodological Summary

The following table summarizes the operational parameters and expected outcomes for the three validated separation strategies.

Separation Strategy	Target Analyte Form	Stationary Phase	Mobile / Carrier Phase	Detection	Primary Application
Chiral SFC	Fmoc-2-isopropylazetidine	Chiralpak AD-H (Amylose-based)	CO₂ / Methanol (80:20)	UV (254 nm)	Preparative isolation, Batch QC
Chiral GC-MS	HFBC-2-isopropylazetidine	Chirasil-L-Val (Diamide-based)	Helium (He)	MS (EI, SIM mode)	Trace bioanalysis, PK studies
Chiral HPLC	1-(benzyloxy)-4-isopropylazetidin-2-one	Chiralcel OD (Cellulose-based)	Hexane / Isopropanol	UV (220 nm)	De novo asymmetric synthesis

Conclusion

The enantiomeric resolution of 2-(Propan-2-yl)azetidine requires strategic circumvention of its unfavorable physicochemical properties. By employing targeted derivatization—Fmoc for preparative SFC and HFBC for analytical GC-MS—application scientists can achieve baseline resolution (Rs > 1.5) and accurate quantification of these critical chiral building blocks. Alternatively, resolving the upstream lactam intermediate remains a highly robust workaround for bulk synthetic campaigns.

References

• Title: Prioritization of Eleven-Nineteen-Leukemia Inhibitors as Orally Available Drug Candidates for Acute Myeloid Leukemia Source: nih.gov URL: [Link]

• Title: Recent Advances in Separation and Analysis of Chiral Compounds Source: acs.org URL: [Link]

• Title: A chiral GC–MS method for analysis of secondary amino acids after heptafluorobutyl chloroformate & methylamine derivatization Source: researchgate.net URL: [Link]

Sources

• 1. Prioritization of Eleven-Nineteen-Leukemia Inhibitors as Orally Available Drug Candidates for Acute Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Unwanted Ring-Opening of 2-(Propan-2-yl)azetidine

Welcome to the Technical Support Center for 2-(Propan-2-yl)azetidine (commonly known as 2-isopropylazetidine). As a Senior Application Scientist, I have designed this guide to help you navigate the highly specific reactivity of strained four-membered nitrogen heterocycles.

The azetidine core is a highly valuable bioisostere in drug development, but it presents significant handling challenges. The inherent ring strain of the azetidine core is experimentally determined to be approximately 25.2 kcal/mol 1. This thermodynamic instability makes the ring highly susceptible to unwanted nucleophilic ring-opening and degradation, particularly when the nitrogen atom is activated by electrophiles, acids, or thermal stress 2. Furthermore, the bulky isopropyl group at the C2 position introduces regioselectivity: nucleophilic attack will predominantly occur at the less sterically hindered C4 position, leading to acyclic amine byproducts.

Diagnostic Logic & Workflow

Before altering your reaction conditions, use the following diagnostic logic tree to identify the specific mechanism driving the degradation of your 2-isopropylazetidine substrate.

Diagnostic logic tree for troubleshooting 2-isopropylazetidine ring-opening side reactions.

Frequently Asked Questions & Troubleshooting Scenarios

Scenario A: N-Acylation Yields Acyclic γ-Chloroamines

Q: I am trying to synthesize an amide using 2-isopropylazetidine and an acyl chloride, but LC-MS shows a mass corresponding to a γ-chloroamine byproduct. How do I prevent this?

Causality: Acyl chlorides generate hydrochloric acid (HCl) as a byproduct. 2-Isopropylazetidine is highly basic (pKa ~11.3) and rapidly protonates. Alternatively, the desired N-acyl azetidinium intermediate forms and acts as a highly potent electrophile. The chloride ion—a competent nucleophile—attacks the less sterically hindered C4 position (avoiding the bulky isopropyl group at C2). This cleaves the C-N bond, releasing the 25.2 kcal/mol ring strain and forming the acyclic γ-chloroamine 1. Solution: Abandon acyl chlorides. Switch to acid anhydrides, which generate less nucleophilic carboxylate byproducts. If an acyl chloride must be used, employ biphasic Schotten-Baumann conditions (e.g., aqueous K2​CO3​ / DCM) to instantly partition and neutralize the HCl away from the organic layer.

Scenario B: Over-Alkylation and Quaternization Degradation

Q: My direct alkylation with alkyl halides is yielding a complex mixture of ring-opened polyamines. Why is the ring decomposing?

Causality: Direct alkylation often leads to over-alkylation, forming a quaternary azetidinium salt. Quaternization drastically increases the electrophilicity of the adjacent ring carbons 3. The positive charge on the nitrogen makes it an excellent leaving group, allowing the counter-halide or excess unreacted amine to attack the C4 position and open the ring. Solution: Strictly use reductive amination with aldehydes or ketones. This avoids the formation of quaternary ammonium intermediates entirely.

Scenario C: Acid-Catalyzed Degradation During Deprotection

Q: During the deprotection of an N-Boc protected 2-isopropylazetidine, the ring decomposes into unidentifiable fragments. What are the alternatives?

Causality: Strong acids like TFA or HCl in dioxane, which are standard for Boc deprotection, protonate the azetidine nitrogen. In the presence of trace water or nucleophilic counterions, the lowered activation energy triggers ring opening via a retro-aldol-type or direct nucleophilic mechanism 4. Solution: If Boc must be retained, deprotect using mild Lewis acids like TMSOTf/2,6-lutidine under strictly anhydrous conditions. Alternatively, switch to an N-Cbz protecting group and deprotect via hydrogenolysis (Pd/C, H2​ ), which is completely orthogonal to ring-opening pathways.

Mechanistic Pathway Analysis

Understanding the divergence between successful functionalization and degradation is critical. The diagram below illustrates how the activation of the nitrogen atom dictates the fate of the azetidine ring.

Mechanistic pathways of 2-isopropylazetidine N-functionalization versus ring-opening degradation.

Quantitative Data Summaries

To make informed experimental choices, reference the following data tables regarding the stability and reactivity of the azetidine core.

Table 1: Thermodynamic & Structural Parameters

Heterocycle	Ring Size	Strain Energy (kcal/mol)	pKa (Conjugate Acid)	Susceptibility to Nucleophilic Opening
Aziridine	3	26.7	~8.0	Extremely High
Azetidine	4	25.2	~11.3	High (Requires Activation)
Pyrrolidine	5	5.8	~11.3	Negligible
Piperidine	6	0.0	~11.2	None

Table 2: Reagent Selection Matrix for N-Functionalization

Desired Transformation	High-Risk Reagents (Avoid)	Recommended Alternatives	Primary Causality for Risk
N-Acylation	Acyl Chlorides + Et3​N	Acid Anhydrides or Schotten-Baumann	HCl generation; highly nucleophilic Cl− attacks C4.
N-Alkylation	Alkyl Iodides / Bromides	Reductive Amination (Aldehyde + NaBH(OAc)3​ )	Quaternization creates a hyper-electrophilic azetidinium ion.
Deprotection (Boc)	TFA / DCM or HCl / Dioxane	TMSOTf / 2,6-Lutidine	Brønsted acid protonation lowers the activation barrier for ring opening.

Self-Validating Experimental Protocol: Mild Reductive Amination

To ensure the structural integrity of 2-isopropylazetidine during N-alkylation, follow this self-validating reductive amination protocol. This method avoids quaternization and operates under mildly acidic/neutral conditions.

Step 1: Reagent Preparation Dissolve 2-isopropylazetidine (1.0 eq) and the target aldehyde (1.05 eq) in anhydrous 1,2-dichloroethane (DCE) at 0.1 M concentration. Causality: DCE is non-nucleophilic and supports the solubility of the intermediate iminium ion without promoting ring-opening.

Step 2: Iminium Formation Add anhydrous Na2​SO4​ (3.0 eq) as a desiccant. Stir the suspension for 2 hours at room temperature. Self-Validation Checkpoint 1 (IPC): Sample 10 µL of the reaction, dilute in MeCN, and analyze via LC-MS. The reaction is validated to proceed if the iminium ion mass [M+H]+ is present. If an acyclic mass [M+H+18]+ is observed, the aldehyde may be too acidic or wet.

Step 3: Mild Reduction Cool the reaction mixture to 0 °C. Add Sodium triacetoxyborohydride ( NaBH(OAc)3​ ) (1.5 eq) portion-wise over 10 minutes. Causality: NaBH(OAc)3​ is a mild hydride donor that selectively reduces the iminium ion. Unlike LiAlH4​ or NaBH4​ , it will not reduce the intact azetidine ring or trigger unwanted hydride-induced ring opening.

Step 4: Quench and Extraction Stir for an additional 4 hours at room temperature. Quench the reaction slowly with saturated aqueous NaHCO3​ until gas evolution ceases. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over Na2​SO4​ , and concentrate in vacuo. Self-Validation Checkpoint 2 (IPC): Final LC-MS of the crude organic layer must show the target mass [M+H]+ and the strict absence of [M+H+18]+ (hydrolyzed ring-opened product) or [M+H+Nu]+ .

References

• PREPARATION AND SYNTHETIC APPLIC
• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC.org.
• Exploring Synthetic Routes to 6-Functionalized 4-Azaspiro[2.3]hexanes. ChemRxiv.org.
• Synthesis of optically active 2-substituted azetidine-2-carbonitriles from chiral 1-arylethylamine via α-alkyl

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• 4. chemrxiv.org [chemrxiv.org]

Technical Support Center: Overcoming Steric Hindrance in 2-(Propan-2-yl)azetidine Functionalization

Welcome to the technical support center for the functionalization of 2-(propan-2-yl)azetidine. This resource is designed for researchers, scientists, and drug development professionals who are navigating the unique synthetic challenges posed by this sterically encumbered scaffold. The bulky isopropyl group at the C2 position of the azetidine ring presents significant steric hindrance, which can impede or alter the course of common synthetic transformations. This guide provides in-depth troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help you successfully achieve your desired functionalization.

Introduction: The Challenge of the Isopropyl Group

Azetidines are valuable four-membered nitrogen-containing heterocycles frequently incorporated into bioactive molecules and pharmaceuticals.[1][2][3] Their rigid structure can impart favorable pharmacological properties. However, the synthetic utility of substituted azetidines, such as 2-(propan-2-yl)azetidine, is often hampered by steric effects. The isopropyl group can shield the nitrogen atom and the adjacent C-H bonds from the approach of reagents, leading to low reactivity, unexpected side reactions, or complete failure of the desired transformation.

This guide will address common issues encountered during N-functionalization (alkylation, acylation) and C-functionalization (arylation, ring-opening) of 2-(propan-2-yl)azetidine and provide evidence-based strategies to overcome these steric barriers.

Troubleshooting Guide

This section is designed to help you diagnose and solve common problems encountered during the functionalization of 2-(propan-2-yl)azetidine.

Problem	Potential Cause(s)	Recommended Solution(s)
Low to no conversion during N-alkylation or N-acylation	Steric hindrance: The isopropyl group is blocking the nitrogen lone pair from attacking the electrophile.	Increase Reactivity of Electrophile: Use more reactive alkylating agents (e.g., triflates, tosylates) or acylating agents (e.g., acid chlorides, anhydrides).[4][5] Optimize Reaction Conditions: Increase temperature, use a more polar aprotic solvent (e.g., DMF, DMSO) to enhance solubility and reaction rates. Catalyst Selection: For challenging acylations, consider using stronger activating agents or catalysts.[6]
Side reactions observed, such as elimination or decomposition	Harsh reaction conditions: High temperatures or strong bases may be promoting undesired pathways.	Milder Conditions: Employ milder bases (e.g., organic bases like triethylamine or DIPEA instead of strong inorganic bases). Lower Temperature: If possible, run the reaction at a lower temperature for a longer duration.
Poor regioselectivity in C-H functionalization	Steric and electronic factors: The inherent reactivity of the azetidine ring may favor functionalization at a less sterically hindered position.[7]	Use of Directing Groups: Install a directing group on the nitrogen to guide the catalyst to the desired C-H bond.[8] Catalyst and Ligand Screening: The choice of metal catalyst and ligand can significantly influence regioselectivity. Bulky ligands can sometimes favor reaction at less hindered sites.[9][10]
Ring-opening of the azetidine instead of desired functionalization	Acidic conditions: Strong acids can protonate the nitrogen, activating the ring for nucleophilic attack and cleavage.[11][12][13][14] Strain Release: The inherent ring strain of the four-membered ring makes it susceptible to opening.[13][15]	Avoid Strong Acids: Use non-acidic or mildly basic conditions whenever possible. Lewis Acid Catalysis: If an acid is required, consider using a milder Lewis acid that can coordinate to the nitrogen without promoting extensive ring-opening.[2][11]
Difficulty in achieving C-C bond formation at the C2 or C3 position	Steric hindrance and low reactivity of the C-H bond.	Palladium-Catalyzed Cross-Coupling: For C-arylation, consider palladium-catalyzed cross-coupling reactions of 3-iodoazetidines with aryl boronic acids.[9] Copper-Catalyzed Borylation: Copper-catalyzed boryl allylation of azetines can provide access to 2,3-disubstituted azetidines.[16]

Frequently Asked Questions (FAQs)

N-Functionalization

Q1: My standard N-alkylation with an alkyl bromide is failing. What should I try next?

A1: The lower reactivity of alkyl bromides combined with the steric hindrance of the isopropyl group is a likely cause. You should switch to a more reactive electrophile. Alkyl triflates (R-OTf) or tosylates (R-OTs) are excellent alternatives as they possess better leaving groups, making the SN2 reaction more favorable even with a sterically hindered nucleophile. Additionally, increasing the reaction temperature and using a high-boiling polar aprotic solvent like DMF or NMP can help overcome the activation energy barrier.

Q2: I am attempting an N-acylation with a carboxylic acid using standard coupling reagents (e.g., DCC, EDC), but the yield is very low. What is the issue?

A2: The in-situ generated active ester from the coupling reagent may not be reactive enough to overcome the steric shielding of the azetidine nitrogen. A more effective strategy is to pre-activate the carboxylic acid by converting it to an acid chloride or an anhydride. Acid chlorides are highly electrophilic and will react more readily with the hindered amine. Alternatively, using a stronger activating agent in conjunction with your coupling reagent, such as HOBt or HOAt, can increase the rate of acylation.

C-Functionalization

Q3: I want to introduce an aryl group at the C3 position. What is the most reliable method?

A3: Direct C-H arylation at the C3 position of a 2-substituted azetidine can be challenging due to competing reactivity at other sites. A more robust and regioselective approach is to use a pre-functionalized azetidine. For example, a palladium-catalyzed cross-coupling reaction between a 3-iodoazetidine derivative and an aryl boronic acid can provide the desired 3-aryl azetidine with good yields and selectivity.[9] The choice of palladium catalyst and ligand is crucial for the success of this reaction.

Q4: Is it possible to perform a ring-opening reaction of 2-(propan-2-yl)azetidine in a controlled manner?

A4: Yes, controlled ring-opening can be achieved, but it requires careful selection of reagents and conditions. The reaction is typically promoted by acids, which activate the azetidine ring towards nucleophilic attack.[11][12] The regioselectivity of the ring-opening (attack at C2 vs. C4) will depend on the nature of the nucleophile and the stability of the resulting carbocation-like transition state. For instance, using organotrifluoroborates in the presence of a Brønsted/Lewis acid catalyst system can lead to regioselective ring-opening and the formation of γ-substituted amines.[11][12]

Experimental Protocols & Methodologies

Protocol 1: N-Acylation of 2-(Propan-2-yl)azetidine with an Acid Chloride

This protocol describes a general procedure for the acylation of the sterically hindered nitrogen of 2-(propan-2-yl)azetidine.

dot

Caption: N-Acylation Workflow.

Materials:

• 2-(Propan-2-yl)azetidine

• Acyl chloride of choice

• Triethylamine (Et3N) or Diisopropylethylamine (DIPEA)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate or sodium sulfate

• Silica gel for column chromatography

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-(propan-2-yl)azetidine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Slowly add the acyl chloride (1.1 eq) dropwise to the cooled solution.

• Allow the reaction mixture to warm to room temperature and stir for 2-16 hours (monitor by TLC or LC-MS).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash sequentially with water and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired N-acyl-2-(propan-2-yl)azetidine.

Protocol 2: Palladium-Catalyzed C3-Arylation of a 3-Iodoazetidine Derivative

This protocol is adapted from methodologies for the arylation of azetidines and is a viable strategy for introducing aryl groups at the C3 position.[9]

dot

Caption: C3-Arylation Workflow.

Materials:

• N-protected 3-iodo-2-(propan-2-yl)azetidine (e.g., N-Boc derivative)

• Aryl boronic acid

• Palladium(II) acetate (Pd(OAc)2)

• [1,1'-Biphenyl]-2-yldicyclohexylphosphane or other suitable phosphine ligand

• Potassium phosphate (K3PO4) or another suitable base

• Toluene and water

• Silica gel for column chromatography

Procedure:

• To a sealable reaction tube, add the N-protected 3-iodo-2-(propan-2-yl)azetidine (1.0 eq), aryl boronic acid (1.5 eq), Pd(OAc)2 (5-10 mol%), and the phosphine ligand (10-20 mol%).

• Add the base (2.0-3.0 eq) and the solvent mixture (e.g., toluene/water 10:1).

• Seal the tube and degas the mixture by bubbling with an inert gas for 10-15 minutes.

• Heat the reaction mixture at 80-110 °C for 12-24 hours, or until the starting material is consumed (monitor by TLC or LC-MS).

• Cool the reaction to room temperature and dilute with an organic solvent such as ethyl acetate.

• Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

• Filter and concentrate the solution under reduced pressure.

• Purify the residue by silica gel column chromatography to obtain the 3-aryl-2-(propan-2-yl)azetidine product.

Mechanistic Considerations

Understanding the underlying mechanisms can aid in troubleshooting and reaction optimization.

Steric Effects in N-Functionalization

The rate of SN2 reactions, such as N-alkylation and N-acylation, is highly sensitive to steric hindrance. The bulky isopropyl group on the 2-(propan-2-yl)azetidine creates a sterically congested environment around the nitrogen atom. This hinders the approach of the electrophile, increasing the activation energy of the reaction.

dot

Caption: Steric Hindrance in N-Functionalization.

To overcome this, one must either increase the kinetic energy of the system (higher temperature) or use a more reactive electrophile that lowers the activation energy barrier.

Regioselectivity in Ring-Opening Reactions

Under acidic conditions, the azetidine nitrogen is protonated, making the ring more susceptible to nucleophilic attack. For an unsymmetrical azetidine like 2-(propan-2-yl)azetidine, the nucleophile can attack either C2 or C4. The regioselectivity is governed by a balance of steric and electronic effects.

• SN2-like attack: A strong nucleophile will typically attack the less sterically hindered carbon (C4).

• SN1-like attack: If the reaction proceeds through a more carbocationic intermediate, the nucleophile will attack the carbon that can better stabilize a positive charge. The C2 position, being secondary, is more substituted than the C4 position.

Therefore, the reaction conditions can be tuned to favor one pathway over the other, leading to different regioisomers.

Conclusion

The functionalization of 2-(propan-2-yl)azetidine presents unique challenges due to steric hindrance. However, by understanding the underlying chemical principles and employing the strategies outlined in this guide, researchers can successfully modify this valuable scaffold. Careful selection of reagents, optimization of reaction conditions, and consideration of mechanistic pathways are key to overcoming the steric barriers imposed by the isopropyl group.

References

• Preparation of 2‐substituted azetidines via C−H arylation. - ResearchGate. Available at: [Link]

• Enantioselective Synthesis of 2,3-Disubstituted Azetidines via Copper-Catalyzed Boryl Allylation of Azetines - PMC. Available at: [Link]

• Azetidine synthesis by La(OTf)3-catalyzed intramolecular regioselective aminolysis of cis-3,4-epoxy amines - Frontiers. Available at: [Link]

• Synthesis of 2-Aryl Azetidines through Pd-Catalyzed Migration/Coupling of 3-Iodoazetidines and Aryl Boronic Acids | Organic Letters - ACS Publications. Available at: [Link]

• Regio- and Diastereoselective Synthesis of 2-Arylazetidines: Quantum Chemical Explanation of Baldwin's Rules for the Ring-Formation Reactions of Oxiranes | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

• Designing Functional and Responsive Molecules with Boronic Acids - PMC. Available at: [Link]

• Branched Amine Synthesis via Aziridine or Azetidine Opening with Organotrifluoroborates by Cooperative Brønsted/Lewis Acid Catalysis | Organic Letters - ACS Publications. Available at: [Link]

• Designed Iron Catalysts for Allylic C−H Functionalization of Propylene and Simple Olefins. Available at: [Link]

• Palladium-Catalyzed C–H Arylation and Azetidination of Pentacyclic Triterpenoids - PMC. Available at: [Link]

• Branched Amine Synthesis via Aziridine or Azetidine Opening with Organotrifluoroborates by Cooperative Brønsted/Lewis Acid Cata - NSF PAR. Available at: [Link]

• Azetidine synthesis - Organic Chemistry Portal. Available at: [Link]

• Innate and guided C–H functionalization logic - PMC - NIH. Available at: [Link]

• Facile synthesis of boronic acid-functionalized magnetic carbon nanotubes for highly specific enrichment of glycopeptides - Nanoscale (RSC Publishing). Available at: [Link]

• Steric Effects in ortho C H Activation of Aromatic Systems | Request PDF - ResearchGate. Available at: [Link]

• Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - MDPI. Available at: [Link]

• Late-stage meta-C–H alkylation of pharmaceuticals to modulate biological properties and expedite molecular optimisation in a single step - PMC. Available at: [Link]

• (a) Post-synthetic steps of ordered boronic acid-functionalized... - ResearchGate. Available at: [Link]

• A Unified Synthetic Approach to 2‑Alkyl Azetidines, Oxetanes, Thietanes and Cyclobutanes from Unactivated Alkenes - PMC. Available at: [Link]

• Boronic Acid-Functionalized Particles with Flexible Three-Dimensional Polymer Branch for Highly Specific Recognition of Glycoproteins - PubMed. Available at: [Link]

• Simple, Enantiocontrolled Azetidine Library Synthesis via Strain Release Functionalization of 1-Azabicyclobutanes - ChemRxiv. Available at: [Link]

• Chemoselective Acylation of Nucleosides - PubMed - NIH. Available at: [Link]

• Modifying Positional Selectivity in C-H Functionalization Reactions with Nitrogen-Centered Radicals: Generalizable Approaches to 1,6-Hydrogen-Atom Transfer Processes. - Duke Chemistry. Available at: [Link]

• Regioselective aliphatic C–H functionalization using frustrated radical pairs - ResearchGate. Available at: [Link]

• Modular access to functionalized azetidines via electrophilic azetidinylation - Organic Chemistry Frontiers (RSC Publishing). Available at: [Link]

• Steric limits to ester alkylation; synthesis of highly hindered esters via hexamethylphosphoramide-favoured enolization - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing). Available at: [Link]

• A. General synthetic route for accessing azetidines via intermolecular... - ResearchGate. Available at: [Link]

• Friedel-Crafts-Type Acylation and Amidation Reactions in Strong Brønsted Acid: Taming Superelectrophiles - MDPI. Available at: [Link]

• Fused-Linked and Spiro-Linked N-Containing Heterocycles - PMC. Available at: [Link]

• Temperature and steric hindrance-regulated selective synthesis of ketamine derivatives and 2-aryl-cycloketone-1-carboxamides via nucleophilic substitution and Favorskii rearrangement - Organic & Biomolecular Chemistry (RSC Publishing). Available at: [Link]

• Tandem epoxide or aziridine ring opening by azide/copper catalyzed [3+2] cycloaddition: efficient synthesis of 1,2,3-triazolo beta-hydroxy or beta-tosylamino functionality motif - PubMed. Available at: [Link]

• Histone acylations and chromatin dynamics: concepts, challenges, and links to metabolism - PubMed. Available at: [Link]

• Photoredox-Nickel Dual-Catalyzed C-Alkylation of Secondary Nitroalkanes: Access to Sterically Hindered α-Tertiary Amines - Organic Chemistry Portal. Available at: [Link]

• Asymmetric Synthesis of Functionalized 2-Isoxazolines - PMC. Available at: [Link]

• Chemical Acetylation of Ligands and Two-Step Digestion Protocol for Reducing Codigestion in Affinity Purification–Mass Spectrometry - PMC. Available at: [Link]

• A steric hindrance strategy facilitates direct arylation polymerization for the low-cost synthesis of polymer PBDBT-2F and its application in organic solar cells - RSC Publishing. Available at: [Link]

• Epoxides Ring-Opening Reactions - Chemistry Steps. Available at: [Link]

• Branched-Selective Functionalization of 2-Alkyl Aziridines Through Ni-Catalyzed Dynamic Kinetic Activation - PubMed. Available at: [Link]

• Copper-Catalyzed Ring-Opening Reactions of Alkyl Aziridines with B2pin2: Experimental and Computational Studies - MDPI. Available at: [Link]

• The RSC Complex Exploits Histone Acetylation to Abrogate the Nucleosomal Barrier to RNA Polymerase II Elongation - PMC. Available at: [Link]

• Dynamic Phenomena and Complexation Effects in the α-Lithiation and Asymmetric Functionalization of Azetidines - PMC. Available at: [Link]

• 18.6: Reactions of Epoxides - Ring-opening - Chemistry LibreTexts. Available at: [Link]

• Nitrogen-Centered Radicals in Functionalization of sp 2 Systems: Generation, Reactivity, and Applications in Synthesis - PubMed. Available at: [Link]

• Epoxide Reactions: Acid-Assisted Ring Opening (H₃O⁺, ROH/H⁺, HX) - OrgoSolver. Available at: [Link]

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Azetidine Coupling Support Center: Troubleshooting &amp; Optimization Guide

Welcome to the Technical Support Center for azetidine coupling. Azetidines are highly valuable 4-membered nitrogen heterocycles in drug discovery, often acting as bioisosteres for larger rings. However, their inherent thermodynamic instability demands precise control over reaction conditions. This guide provides field-proven insights, root-cause analyses, and validated protocols to help you optimize reaction temperatures and solvent choices.

The Core Challenge: Ring Strain & Causality

The fundamental challenge in azetidine chemistry is its high ring strain energy, which is approximately 25 kcal/mol[1]. While the pKa of azetidine (~11.29) makes it a competent nucleophile similar to pyrrolidine[1], this severe ring strain makes the molecule highly susceptible to ring-opening side reactions.

Ring-opening is typically triggered by two mechanistic pathways:

• Thermal & Base-Promoted Degradation: At elevated temperatures, highly nucleophilic bases can attack the strained ring, or the ring can undergo radical/zwitterionic cleavage if stabilized by highly polar solvents[2].

• Lewis Acid Activation: Electrophiles (like unmoderated acyl chlorides) can act as weak Lewis acids, activating the azetidine nitrogen and promoting chloride-mediated nucleophilic ring-opening to form γ-chloroamides[3].

To achieve high yields, your experimental design must kinetically favor the desired coupling (e.g., reductive elimination in Pd-catalysis) over the thermodynamic sink of ring-opening.

Frequently Asked Questions (FAQs)

Q1: Why does my azetidine ring open during Buchwald-Hartwig cross-coupling, and how do I prevent it? A: Ring-opening during palladium-catalyzed N-arylation is driven by a combination of high temperatures (≥100 °C) and polar solvents that stabilize ring-opened zwitterionic intermediates. To prevent this, lower the reaction temperature to 50–80 °C[2][4]. Swap polar solvents (like DMF) for non-polar or moderately polar aprotic solvents like Toluene or 1,4-Dioxane[2][3]. Finally, use bulky, electron-rich phosphine ligands (e.g., BrettPhos or RuPhos) paired with modern precatalysts (like Pd G3) to accelerate the C–N bond-forming reductive elimination step, effectively outcompeting the degradation pathway[5][6].

Q2: What is the optimal solvent and base combination for azetidine amide coupling? A: For amide couplings involving azetidines, avoiding strong Lewis acids is critical[3]. The optimal solvents are Dichloromethane (DCM) or Tetrahydrofuran (THF), which perform excellently at low temperatures[3]. When selecting a base, N-methylmorpholine (NMM, pKa ~7.38) is highly recommended over stronger, bulkier bases like DIPEA (pKa ~10.1)[7]. NMM provides sufficient basicity to drive the coupling without triggering base-catalyzed degradation or epimerization of azetidine-3-carboxylic acids[7]. Maintain the reaction strictly between 0 °C and 25 °C[3].

Troubleshooting Guides

Issue 1: Poor Yield and Catalyst Deactivation in N-Arylation

• Symptoms: Incomplete conversion, formation of acyclic amine byproducts, and palladium black precipitation.

• Root Cause: Azetidines can strongly coordinate to palladium, forming off-cycle stable complexes. Furthermore, harsh bases (like NaOtBu) at elevated temperatures degrade the substrate[2][4].

• Solution: Swap NaOtBu for a milder base like Cs₂CO₃ or KOtBu[5]. Change the solvent to Toluene to limit the solubility of the base, reducing the effective basicity in the bulk solution[5][8].

Issue 2: Formation of γ-Chloroamide Byproducts During N-Acylation

• Symptoms: Low yield of the desired N-acylazetidine; LC-MS shows a +36 Da mass shift corresponding to chloride incorporation.

• Root Cause: Acyl chlorides activate the azetidine nitrogen, making the adjacent carbons highly electrophilic and prone to attack by the displaced chloride ion[3].

• Solution: Switch to a milder coupling reagent (e.g., HATU, EDC/HOBt) using a carboxylic acid. If an acyl chloride must be used, perform the reaction at strictly low temperatures (0 °C to -78 °C) in DCM[3].

Quantitative Data: Solvent & Base Optimization

Summarizing the physicochemical properties of solvents and bases is critical for rational experimental design.

Parameter	Choice	Property / pKa	Impact on Azetidine Stability
Solvent	Toluene	Non-polar	Suppresses zwitterionic ring-opening intermediates; preferred for cross-coupling.
Solvent	1,4-Dioxane	Polar aprotic (mild)	Good balance of solubility and stability; allows coupling at 50–80 °C.
Solvent	DCM	Polar aprotic	Ideal for low-temperature (-78 °C to 25 °C) amide couplings.
Base	NMM	7.38 (aq)	Mild basicity prevents epimerization and base-catalyzed degradation.
Base	DIPEA	10.1 (aq)	Stronger basicity; use with caution to avoid side reactions.
Base	Cs₂CO₃	Inorganic	Mild, heterogeneous base in toluene; prevents thermal degradation.

Standard Operating Procedures (SOPs)

Protocol 1: Low-Temperature Buchwald-Hartwig N-Arylation of Azetidine

This self-validating protocol uses strict temperature limits and frequent monitoring to ensure the catalytic cycle outpaces ring degradation.

• To an oven-dried Schlenk flask, add the aryl bromide (1.0 equiv), a Pd G3 precatalyst (e.g., XPhos Pd G3, 1-2 mol%), and the corresponding ligand (e.g., BrettPhos, 1-2 mol%)[3][5].

• Evacuate and backfill the flask with inert gas (Argon or Nitrogen) three times[3].

• Add anhydrous Toluene (to achieve ~0.1 M concentration) and the azetidine derivative (1.2-1.4 equiv)[2][3].

• Add the base, such as KOtBu or Cs₂CO₃ (1.4 equiv)[2][5].

• Heat the reaction mixture gently to 50–80 °C . Strictly avoid exceeding 80 °C to prevent ring-opening[2][4].

• Validation Step: Monitor the reaction via TLC or LC-MS every 15-30 minutes. Once the starting azetidine is consumed, immediately cool to room temperature to halt any potential degradation[3].

• Quench with saturated aqueous NH₄Cl, extract with EtOAc, dry over MgSO₄, and concentrate in vacuo[5].

Protocol 2: Mild Amide Coupling of Azetidine-3-Carboxylic Acid

This protocol utilizes mild bases and ambient temperatures to prevent the thermodynamic drive towards ring expansion/opening.

• Dissolve the azetidine-3-carboxylic acid derivative (1.0 equiv) in anhydrous DCM or THF (0.1 M)[3].

• Cool the mixture to 0 °C using an ice bath[3].

• Add N-methylmorpholine (NMM, 2.0-3.0 equiv) to deprotonate the acid and freebase the amine coupling partner[7].

• Add the coupling reagent (e.g., HATU or EDC/HOBt, 1.1 equiv) and stir for 10 minutes at 0 °C to form the active ester.

• Add the amine partner (1.1 equiv) dropwise.

• Allow the reaction to slowly warm to room temperature (20-25 °C ) and stir. Do not apply heat [3].

• Upon completion (typically 2-4 hours), wash the organic layer with 1M HCl (if the product is not acid-sensitive), saturated NaHCO₃, and brine. Dry and concentrate.

Visualizations & Workflows

Decision tree for optimizing azetidine Buchwald-Hartwig cross-coupling.

Workflow for azetidine amide coupling highlighting temperature and solvent choices.

References

• Synthesis and Profiling of a Diverse Collection of Azetidine-Based Scaffolds for the Development of CNS-Focused Lead-Like Libraries. PMC. [Link]

• Strain-Release Arylations for the Bis-Functionalizytion of Azetidines. RSC Publishing. [Link]

• Recent advances in glutarimide chemistry for cereblon-mediated targeted protein degradation: developments in synthesis and diversification. PMC.[Link]

• N-Heterocyclic Carbenes (NHCs) Containing N-C-Palladacycle Complexes: Synthesis and Reactivity in Aryl Amination Reactions. ACS Publications. [Link]

• PREPARATION AND SYNTHETIC APPLICATIONS OF AZETIDINES. CLOCKSS. [Link]

• Large-Scale Amidations in Process Chemistry: Practical Considerations for Reagent Selection and Reaction Execution. ACS Publications.[Link]

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Reference Data & Comparative Studies

Structure-Activity Relationship (SAR) Showdown: 2-(Propan-2-yl)azetidine vs. 2-Methylazetidine in Drug Design

An objective comparison of the product's performance with other alternatives, supported by experimental data, is provided in this guide.

A Senior Application Scientist's Guide to Navigating Steric Hindrance and Lipophilicity at the Azetidine C2 Position

In the landscape of modern medicinal chemistry, saturated heterocycles are indispensable tools for crafting drug candidates with optimized properties. Among these, the azetidine ring, a four-membered nitrogen-containing heterocycle, has emerged as a particularly valuable scaffold. Its rigid, three-dimensional structure allows for precise vectoral exits, enabling chemists to probe the chemical space around a core pharmacophore with high fidelity.

This guide delves into a common, yet critical, decision point in structure-activity relationship (SAR) studies involving this scaffold: the choice between a simple methyl group and a bulkier isopropyl (propan-2-yl) group at the 2-position. This seemingly minor modification can cascade into significant changes in a compound's potency, selectivity, and pharmacokinetic profile. Here, we dissect the underlying principles, provide the experimental frameworks to elucidate these differences, and offer insights to guide rational drug design.

The Structural and Physicochemical Divide: Methyl vs. Isopropyl

The fundamental difference between the 2-methyl and 2-isopropyl substituents lies in their steric bulk and lipophilicity. While both are small alkyl groups, the isopropyl group introduces a branched, more sterically demanding profile.

Parameter	2-Methylazetidine Fragment	2-(Propan-2-yl)azetidine Fragment	Impact of Isopropyl Group
Molecular Weight	29.06 g/mol	57.12 g/mol	Increased Mass
Calculated LogP (cLogP)	~0.45	~1.25	Increased Lipophilicity
Topological Polar Surface Area (TPSA)	12.03 Ų	12.03 Ų	Unchanged
Steric Hindrance	Low	Moderate	Increased Bulk
Conformational Flexibility	High (Methyl Rotation)	Restricted (Rotation around C-C bond)	Reduced Flexibility

This increase in lipophilicity and steric demand is not trivial. The isopropyl group can serve as a "lipophilic knob," potentially accessing greasy pockets within a target protein that a methyl group cannot. Conversely, its size may preclude binding in sterically restricted active sites.

Caption: Structural comparison of 2-methylazetidine and 2-(propan-2-yl)azetidine.

Impact on Biological Activity: A Tale of Two Substituents

The choice between a 2-methyl and a 2-isopropylazetidine can profoundly influence a compound's interaction with its biological target.

Potency and Selectivity

The increased steric bulk of the isopropyl group is a double-edged sword.

• Favorable Interactions: In cases where the binding pocket of a target protein has a suitably sized hydrophobic sub-pocket, the isopropyl group can engage in favorable van der Waals interactions, leading to a significant increase in binding affinity and potency. For example, studies on inhibitors of the epigenetic enzyme LSD1 have shown that expanding a substituent from methyl to cyclopropyl (a group with similar steric requirements to isopropyl) can improve potency by an order of magnitude by accessing a hydrophobic pocket.

• Steric Clash: Conversely, if the binding site is sterically constrained, the isopropyl group may introduce a steric clash, leading to a dramatic loss of affinity. This can, however, be exploited to enhance selectivity. If a desired target has a larger binding pocket than a closely related off-target, the isopropyl group can confer selectivity by preventing binding to the smaller, off-target pocket.

Case Study: Dipeptidyl Peptidase 4 (DPP-4) Inhibitors

While a direct comparison is not always available, we can look at broader SAR trends. In the development of DPP-4 inhibitors for type 2 diabetes, the SAR around the azetidine ring is well-explored. The S1 pocket of DPP-4 is a hydrophobic pocket. While many approved drugs use a cyanophenyl group to interact with this pocket, SAR studies with small alkyl groups often show that potency increases with the size of the alkyl group up to a certain point, after which steric hindrance becomes an issue. A methyl group might be too small for optimal interaction, while an isopropyl group could provide a better fit, enhancing potency.

Pharmacokinetic Profile: Beyond the Target

A drug's success is not solely determined by its on-target potency. The choice of substituent also critically impacts its Absorption, Distribution, Metabolism, and Excretion (ADME) properties.

Metabolic Stability

The C2 position of an azetidine ring can be susceptible to oxidative metabolism by cytochrome P450 (CYP) enzymes. The hydrogen atoms on the methyl group are potential sites of oxidation. By replacing the methyl with a bulkier isopropyl group, the rate of metabolism at this position can be significantly reduced. The tertiary carbon of the isopropyl group is also a potential site of metabolism, but its steric hindrance can sometimes shield it from CYP access. This "metabolic blocking" strategy is a common tactic in medicinal chemistry to improve a compound's half-life.

Permeability and Efflux

Increasing lipophilicity by switching from methyl to isopropyl generally leads to increased passive diffusion across cell membranes. However, this is not always beneficial. Highly lipophilic compounds can sometimes become better substrates for efflux transporters, such as P-glycoprotein (P-gp), which can limit their intracellular concentration and, in the case of CNS drugs, prevent them from crossing the blood-brain barrier.

Experimental Workflow for Comparative SAR

To empirically determine the optimal substituent, a series of standardized, head-to-head experiments are required. The following workflow provides a robust framework for comparing a 2-methyl analog with a 2-isopropyl analog.

Caption: Experimental workflow for comparing 2-substituted azetidine analogs.

Protocol: In Vitro Microsomal Stability Assay

This assay is crucial for assessing the potential for metabolic blocking by the isopropyl group.

Objective: To determine the in vitro metabolic half-life (T1/2) and intrinsic clearance (CLint) of the 2-methyl and 2-isopropyl analogs in liver microsomes.

Materials:

• Test compounds (2-methyl and 2-isopropyl analogs), 10 mM stock in DMSO.

• Pooled liver microsomes (human, rat, or mouse), 20 mg/mL.

• NADPH regenerating system (e.g., GIBCO's NADPH Regeneration System, Solution A & B).

• Phosphate buffer (0.1 M, pH 7.4).

• Acetonitrile with an internal standard (e.g., 100 ng/mL warfarin) for reaction quenching.

• Control compounds: Verapamil (high clearance), Warfarin (low clearance).

Procedure:

• Preparation: Thaw microsomes and NADPH regenerating system on ice. Prepare a master mix of phosphate buffer and microsomes to a final concentration of 1 mg/mL.

• Incubation: In a 96-well plate, add the microsomal master mix. Pre-incubate at 37°C for 10 minutes.

• Initiation: Add the test compound to a final concentration of 1 µM. To initiate the metabolic reaction, add the pre-warmed NADPH regenerating system. For the T=0 min time point, add the quenching solution before adding the NADPH system.

• Time Points: Incubate the plate at 37°C with shaking. At specified time points (e.g., 0, 5, 15, 30, 60 minutes), transfer an aliquot of the reaction mixture to a new plate containing the cold acetonitrile/internal standard solution to stop the reaction.

• Sample Processing: Seal the plate, vortex, and centrifuge at 4000 rpm for 20 minutes to pellet the precipitated protein.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate for analysis. Quantify the remaining parent compound at each time point using a validated LC-MS/MS method.

• Data Analysis: Plot the natural log of the percentage of the parent compound remaining versus time. The slope of the line (k) is used to calculate the half-life (T1/2 = 0.693/k) and intrinsic clearance (CLint).

Conclusion and Strategic Outlook

The decision between incorporating a 2-methylazetidine or a 2-(propan-2-yl)azetidine is a classic SAR challenge that balances potency, selectivity, and pharmacokinetics.

• Choose 2-Methylazetidine when:

  • The binding pocket is sterically constrained.

  • Lower lipophilicity is desired to avoid efflux or improve solubility.

  • A metabolic "soft spot" is acceptable or even desired (e.g., for a pro-drug strategy).

• Choose 2-(Propan-2-yl)azetidine when:

  • Probing for additional hydrophobic interactions to increase potency.

  • Improving metabolic stability by blocking C-H oxidation is a key objective.

  • Enhancing selectivity by introducing a steric clash with an off-target.

Ultimately, the choice is not theoretical but empirical. The robust experimental workflow detailed above is the only reliable method to navigate this crucial SAR decision point. By systematically evaluating both options, drug discovery teams can make data-driven decisions, accelerating the journey from a promising hit to a viable clinical candidate.

References

• Azetidines in Medicinal Chemistry: Wessjohann, L. A., et al. (2007). "Recent advances in the preparation and use of azetidines and related N-heterocycles in organic synthesis." Angewandte Chemie International Edition, 46(48), 9234-9278. [Link]

• Structure-Activity Relationships of Saturated Heterocycles: Lovering, F., et al. (2009). "Escape from Flatland: Increasing Saturation as a Route to Improving Clinical Success." Journal of Medicinal Chemistry, 52(21), 6752-6756. [Link]

• In Vitro Metabolic Stability Assays: Di, L., & Kerns, E. H. (2003). "Profiling drug-like properties in discovery research." Current Opinion in Chemical Biology, 7(3), 402-408. [Link]

• DPP-4 Inhibitors SAR: Kim, D., et al. (2005). "(2R)-4-Oxo-4-[3-(trifluoromethyl)-5,6-dihydrotriazolo[4,3-a]pyrazin-7(8H)-yl]-1-(2,4,5-trifluorophenyl)butan-2-amine: A Potent, Orally Active Dipeptidyl Peptidase IV Inhibitor for the Treatment of Type 2 Diabetes." Journal of Medicinal Chemistry, 48(1), 141-151. [Link]

validation of GC-MS methods for 2-(Propan-2-yl)azetidine quantification

Comparative Validation of GC-MS Methodologies for 2-(Propan-2-yl)azetidine Quantification: Direct Analysis vs. Derivatization

Executive Summary

Quantifying small, volatile, basic nitrogen-containing heterocycles like 2-(Propan-2-yl)azetidine (2-isopropylazetidine) presents a unique set of analytical challenges. As a secondary amine embedded within a strained four-membered ring, it exhibits significant basicity and polarity. When subjected to Gas Chromatography-Mass Spectrometry (GC-MS), these properties often lead to irreversible adsorption to active silanol groups in the inlet and column, resulting in severe peak tailing, poor recovery, and compromised quantitative integrity[1].

To establish a robust analytical control strategy, method developers must choose between two divergent pathways: Direct Analysis utilizing specialized amine-deactivated stationary phases, or Pre-Column Derivatization coupled with standard non-polar columns. This guide provides an objective, data-driven comparison of these methodologies, validated against the rigorous standards of the[2].

Mechanistic Causality in Method Design

Why do standard GC-MS approaches fail for azetidines? The lone pair of electrons on the azetidine nitrogen acts as a strong hydrogen bond acceptor and donor. In a standard GC inlet or on a conventional 5% diphenyl/95% dimethyl polysiloxane (e.g., DB-5MS) column, free silanol (-SiOH) groups interact dynamically with the analyte[3]. This causes a concentration-dependent retention shift and peak tailing.

To circumvent this, we employ two distinct causal strategies:

• Stationary Phase Masking (Direct Analysis): Utilizing columns with heavily base-modified polyethylene glycol or deactivated siloxane phases (e.g., CP-Volamine) neutralizes the acidic silanol sites, allowing the basic azetidine to elute symmetrically without chemical alteration[3].

• Analyte Masking (Derivatization): Reacting the sample with a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) replaces the active N-H proton with a bulky, non-polar trimethylsilyl (TMS) group. This fundamentally alters the molecule's physicochemical profile, rendering it highly volatile and inert to standard silica surfaces[4].

Strategic Workflows

Fig 1. Comparative GC-MS workflows for 2-(Propan-2-yl)azetidine quantification.

Self-Validating Experimental Protocols

A reliable analytical method must be a self-validating system. This is achieved by incorporating System Suitability Testing (SST) and internal standard (IS) normalization directly into the workflow, ensuring that any deviation in derivatization efficiency or inlet activity is immediately flagged before sample acquisition.

Protocol A: Direct Injection on Amine-Deactivated Column

• Causality: Avoids derivatization artifacts by relying entirely on the inertness of the sample pathway.

• Step 1: System Preparation. Install an amine-deactivated column (e.g., Agilent CP-Volamine, 30m x 0.32mm) and a base-deactivated glass inlet liner to prevent pre-column adsorption[3].

• Step 2: Sample Preparation. Accurately weigh 10.0 mg of the sample matrix. Dissolve in 10.0 mL of LC-MS grade dichloromethane. Spike with 10 µL of a deuterated internal standard (e.g., Pyridine-d5) to create a self-validating normalization factor that corrects for injection volume variability.

• Step 3: System Suitability Test (SST). Inject a resolution check standard containing 2-(Propan-2-yl)azetidine and a closely eluting amine. The system validates itself if the tailing factor ( Tf​ ) is ≤1.5 and resolution ( Rs​ ) ≥2.0 .

• Step 4: GC-MS Acquisition. Inject 1 µL (10:1 split ratio). Oven program: 40°C (hold 2 min), ramp at 10°C/min to 200°C. Operate the MS in Electron Ionization (EI) mode at 70 eV, using Selected Ion Monitoring (SIM) for the specific m/z fragments of the azetidine ring.

Protocol B: Pre-Column TMS Derivatization

• Causality: Chemically silences the secondary amine, allowing the use of high-efficiency, standard non-polar columns which typically offer lower baseline noise and longer lifespans[4].

• Step 1: System Preparation. Install a standard 5% diphenyl/95% dimethyl polysiloxane column (e.g., DB-5MS, 30m x 0.25mm). Use a standard ultra-inert liner.

• Step 2: Derivatization Reaction. Dissolve 10.0 mg of sample in 5.0 mL of anhydrous acetonitrile (water must be strictly excluded to prevent quenching). Add 50 µL of BSTFA containing 1% TMCS (catalyst)[4].

• Step 3: Incubation. Heat the sealed vial at 60°C for 30 minutes to ensure complete conversion of the secondary amine to its TMS derivative. Allow to cool and spike with the internal standard.

• Step 4: SST & Acquisition. Inject 1 µL (20:1 split). Oven program: 60°C (hold 1 min), ramp at 15°C/min to 280°C. Self-Validation Check: Verify derivatization completeness by monitoring the absence of the underivatized parent mass in the SST injection.

ICH Q2(R2) Validation & Comparative Performance

Both methodologies were evaluated against the to determine their fitness for purpose in pharmaceutical quality control[2].

Data Presentation: Validation Parameter Comparison

Validation Parameter	Direct Analysis (CP-Volamine)	Derivatization (BSTFA / DB-5MS)	ICH Q2(R2) Target Criteria
Linearity ( R2 )	> 0.995	> 0.999	≥0.990
Accuracy (% Recovery)	92% - 105%	98% - 102%	80% - 120% (Conc. dependent)
Precision (% RSD)	< 4.5%	< 2.0%	≤5.0%
LOD (S/N ≥ 3)	0.5 µg/mL	0.05 µg/mL	N/A (Reported value)
LOQ (S/N ≥ 10)	1.5 µg/mL	0.15 µg/mL	N/A (Reported value)
Robustness	Sensitive to aqueous matrices; requires periodic liner changes	Highly robust post-derivatization; longer column lifetime	Must demonstrate reliability under deliberate variations

Discussion and Method Selection

The Direct Analysis method is highly advantageous for high-throughput environments. By eliminating the 30-minute incubation step, it reduces sample handling errors and creates a streamlined, self-validating system where the absence of derivatization artifacts ensures high analytical trustworthiness. However, it requires dedicated column chemistry, and the stationary phase can degrade faster if exposed to harsh or aqueous matrices[1].

Conversely, the Derivatization method provides superior peak shape, tighter precision ( <2.0% RSD), and an order-of-magnitude lower Limit of Detection (LOD). This makes it the authoritative choice for trace-level quantification, such as screening for genotoxic impurities, provided that the derivatization efficiency is continuously monitored via the SST[4].

References

• Validation of Analytical Procedures Q2(R2) . International Council for Harmonisation (ICH) / European Medicines Agency. Available at:[Link]

• Determination of Volatile Amines using an Agilent J&W Select CP-Volamine GC Column . Agilent Technologies / LabRulez. Available at: [Link]

• A simple and universal headspace GC-FID method for accurate quantitation of volatile amines in pharmaceuticals . RSC Publishing. Available at:[Link]

Sources

• 1. gcms.cz [gcms.cz]
• 2. database.ich.org [database.ich.org]
• 3. gcms.labrulez.com [gcms.labrulez.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Safety & Regulatory Compliance

2-(Propan-2-yl)azetidine: Comprehensive Laboratory Disposal and Safety Guide

Operational Overview & Chemical Causality

In drug development and medicinal chemistry, 2-(Propan-2-yl)azetidine (also known as 2-isopropylazetidine) is highly valued as a sterically hindered, basic amine building block. However, the exact physicochemical properties that make it a useful bioisostere also dictate strict, legally mandated disposal procedures.

Under the Resource Conservation and Recovery Act (RCRA), the Environmental Protection Agency (EPA) tracks hazardous waste from "cradle-to-grave"[1]. Improper disposal of azetidine derivatives can lead to severe laboratory accidents, including exothermic runaway reactions, fires, and toxic gas release. Because azetidines are small cyclic amines, the free base form is a volatile, combustible liquid with a strong ammonia-like odor[2]. Furthermore, nitrogen-containing compounds can generate highly toxic nitrogen oxides (NOx) upon uncontrolled combustion, necessitating specialized high-temperature incineration at a permitted Treatment, Storage, and Disposal Facility (TSDF)[3].

Physicochemical Properties & Waste Classification

To safely manage 2-(Propan-2-yl)azetidine, operational personnel must first identify its chemical state. The compound is typically handled either as a neat free base or as a hydrochloride (HCl) salt. Their differing properties directly dictate their EPA waste classifications.

Property	Free Base Form	Hydrochloride (HCl) Salt	Operational Impact
Physical State	Volatile Liquid	Crystalline Solid	Dictates spill response (chemical absorbents vs. dry sweeping).
Basicity	Strongly Basic (pKa ~11.3)	Neutralized	Free base requires active quenching to mitigate corrosivity[4].
Flammability	High (Flash point < 60°C)	Non-flammable	Free base triggers the EPA D001 characteristic[5].
Toxicity	Acute Tox. / Corrosive	Acute Tox. 4, Eye Irrit. 2A	Both forms require rigorous PPE (nitrile gloves, goggles)[6].
EPA Waste Codes	D001 (Ignitable), D002 (Corrosive)	Varies (Often Non-RCRA Characteristic, but Toxic)	Streams must be segregated to prevent cross-contamination[3].

Regulatory Grounding

• D001 (Ignitability): The EPA assigns the D001 waste code to liquid wastes with a flash point of less than 60°C (140°F)[5]. The free base of 2-(Propan-2-yl)azetidine falls strictly into this category[2].

• D002 (Corrosivity): Aqueous solutions containing strongly basic amines that exhibit a pH greater than or equal to 12.5 are legally classified as D002 corrosive wastes[4].

Waste Segregation Workflow

The following decision tree maps the exact logistical pathways for segregating 2-(Propan-2-yl)azetidine waste streams to ensure RCRA compliance.

Figure 1: Decision tree for 2-(Propan-2-yl)azetidine waste segregation and RCRA classification.

Step-by-Step Disposal Methodologies

To maintain a self-validating safety system, never rely on assumptions. Each protocol below includes a built-in validation step to ensure the chemical hazard has been successfully mitigated prior to final disposal.

Protocol 1: Point-of-Generation Segregation

Causality: Mixing the basic free base with acidic waste streams in an uncontrolled bulk container will cause a violent exothermic reaction, potentially rupturing the container.

• Identify the Form: Determine if the waste contains the free base or the HCl salt[6].

• Isolate Streams: Direct HCl salt aqueous waste into standard aqueous hazardous waste carboys. Direct free base waste into a dedicated, chemically compatible organic waste container.

• Validation Check: Review the laboratory batch record to confirm no strong oxidizers (e.g., peroxides, nitric acid) have been introduced into the azetidine waste stream.

Protocol 2: Controlled Quenching & Neutralization (For Free Base)

Causality: The D002 (Corrosive) characteristic must be eliminated to stabilize the waste[4]. Adding aqueous acid directly to the neat free base will cause localized boiling, splattering the corrosive and flammable liquid. It must be diluted first.

• Dilution: Inside a certified fume hood, dilute the 2-(Propan-2-yl)azetidine free base in an inert, compatible solvent (e.g., Ethanol or Tetrahydrofuran) at a 1:10 ratio.

• Thermal Control: Secure the reaction flask in an ice-water bath to absorb the heat of neutralization.

• Acid Addition: Under vigorous magnetic stirring, slowly add 1M Hydrochloric Acid (HCl) dropwise via an addition funnel.

• Validation Check: Dip a universal pH indicator strip into the quenched solution. A reading of pH 6.5–7.5 confirms the successful elimination of the D002 corrosivity characteristic[4]. (Note: The solution will still carry the D001 code if the diluent solvent is flammable[5]).

Protocol 3: Packaging, Labeling, and SAA Management

Causality: Hazardous waste generators must comply with 40 CFR Part 262 to legally transport waste off-site[3].

• Transfer: Pour the neutralized waste into a chemically compatible High-Density Polyethylene (HDPE) container. Do not use metal containers, as residual salts may cause pitting and structural failure.

• Headspace Management: Fill the container only to 80-90% capacity.

• Validation Check: Visually inspect the container's headspace. Ensure exactly 10-20% empty volume remains to validate safe vapor expansion parameters[7].

• Labeling & Storage: Affix a legally compliant "Hazardous Waste" label. Explicitly list "2-(Propan-2-yl)azetidine" and all solvents. Apply the D001 and/or D002 EPA codes. Store the container in a designated Satellite Accumulation Area (SAA) within a secondary containment tray[7].

Spill Response & Emergency Procedures

In the event of an accidental release of 2-(Propan-2-yl)azetidine:

• Immediate Isolation: Evacuate personnel and eliminate all ignition sources immediately, as the free base vapors can travel to a source of ignition and flash back[2][5].

• Containment: Wear full PPE (respirator, heavy-duty nitrile gloves, splash goggles)[6]. Cover the liquid spill with a non-combustible chemical absorbent (e.g., vermiculite or sand). Do NOT use combustible materials like sawdust.

• Disposal of Cleanup Materials: Sweep the saturated absorbent into a heavy-duty hazardous waste bag. Because the absorbent now contains the chemical, it inherits the D001/D002 EPA waste codes and must be manifested for incineration accordingly[4][5].

References

• NextSDS. "2-(propan-2-yl)azetidine hydrochloride — Chemical Substance Information."

• US EPA. "Steps in Complying with Regulations for Hazardous Waste."

• US EPA. "Resource Conservation and Recovery Act (RCRA) Overview."

• Wikipedia. "Azetidine."

• eCFR. "40 CFR § 261.21 -- Characteristic of ignitability."

• eCFR. "40 CFR § 261.22 -- Characteristic of corrosivity."

• Roger Williams University. "Lab Waste Management and Disposal Guide."

Sources

• 1. epa.gov [epa.gov]
• 2. Azetidine - Wikipedia [en.wikipedia.org]
• 3. epa.gov [epa.gov]
• 4. eCFR :: 40 CFR 261.22 -- Characteristic of corrosivity. [ecfr.gov]
• 5. eCFR :: 40 CFR 261.21 -- Characteristic of ignitability. [ecfr.gov]
• 6. nextsds.com [nextsds.com]
• 7. rwu.edu [rwu.edu]